Nitrobenzylthioinosine 5'-monophosphate

• CAS: 65199-10-2

Core Science & Biosynthesis

The Dual-Faceted Mechanism of Nitrobenzylthioinosine 5'-Monophosphate: A Technical Guide

For Immediate Release

[CITY, STATE] – [Date] – This technical guide provides a comprehensive overview of the mechanism of action of Nitrobenzylthioinosine 5'-monophosphate (NBMPR-P), a critical tool in the study of nucleoside transport and a molecule of interest in drug development. This document is intended for researchers, scientists, and professionals in the field of pharmacology and drug discovery, offering in-depth insights into its molecular interactions, cellular effects, and the experimental methodologies used for its characterization.

Executive Summary

Nitrobenzylthioinosine 5'-monophosphate (NBMPR-P) is a water-soluble prodrug that, upon enzymatic dephosphorylation, is converted to its active form, S-(4-Nitrobenzyl)-6-thioinosine (NBMPR). NBMPR is a highly potent and specific inhibitor of the equilibrative nucleoside transporter 1 (ENT1), a key protein responsible for the bidirectional transport of nucleosides across the cell membrane. By blocking ENT1, NBMPR effectively increases the extracellular concentration of nucleosides, most notably adenosine (B11128), leading to a cascade of downstream cellular effects. This guide will explore the intricacies of this mechanism, from the initial activation of the prodrug to its ultimate impact on cellular signaling and proliferation.

The Core Mechanism: From Prodrug to Potent Inhibitor

The journey of NBMPR-P's action begins with its conversion to the active molecule, NBMPR. This process is catalyzed by ecto-5'-nucleotidases, enzymes present on the outer surface of the cell membrane.

Figure 1: Activation of NBMPR-P and inhibition of ENT1.

Once dephosphorylated, NBMPR exhibits high affinity for ENT1. Structural studies have revealed that the nitrobenzyl group of NBMPR lodges itself into a deep hydrophobic pocket within the transporter protein.[1][2] This binding event is thought to lock the transporter in a conformation that is unable to complete the nucleoside transport cycle, effectively blocking the passage of substrates like adenosine.[1][2]

Quantitative Analysis of NBMPR-ENT1 Interaction

The interaction between NBMPR and ENT1 has been extensively quantified across various cell types and species. The following table summarizes key binding and inhibition constants, providing a comparative view of its potency.

Parameter	Species/Cell Line	Value	Reference
Ki	Human ENT1 (hENT1)	0.4 nM	[3]
Ki	Human ENT2 (hENT2)	2800 nM	[3]
Kd	HeLa Cells	0.1 - 1.2 nM	[4]
Kd	Rat Cardiac Membranes	0.03 nM
Kd	Guinea Pig Cardiac Membranes	0.78 nM	[5]
IC50	MDCKII-ABCG2 cells	53 µM	[6]
Bmax	Bovine Chromaffin Cells (Control)	1.62 ± 0.20 pmol/mg protein
Bmax	Bovine Chromaffin Cells (+ATP)	3.22 ± 0.31 pmol/mg protein	[7]

Note: Ki (inhibitory constant), Kd (dissociation constant), IC50 (half-maximal inhibitory concentration), and Bmax (maximum number of binding sites) are crucial parameters for characterizing ligand-receptor interactions.

Downstream Signaling and Cellular Consequences

The blockade of ENT1 by NBMPR leads to an accumulation of extracellular adenosine. This elevation in adenosine concentration triggers a range of downstream signaling events through the activation of adenosine receptors, which are G-protein coupled receptors.

Figure 2: Downstream signaling cascade following ENT1 inhibition.

A significant consequence of ENT1 inhibition is the impact on cellular proliferation. By preventing the uptake of essential nucleosides, NBMPR can disrupt DNA and RNA synthesis, thereby impeding cell division.[2][8][9][10] This anti-proliferative effect is of particular interest in cancer research.

Experimental Protocols for Studying NBMPR's Mechanism of Action

A variety of experimental techniques are employed to elucidate the mechanism of action of NBMPR-P. Below are detailed methodologies for key experiments.

[3H]NBMPR Radioligand Binding Assay

This assay is used to determine the affinity (Kd) and density (Bmax) of NBMPR binding sites on cell membranes.

5.1.1. Membrane Preparation

• Culture cells to confluency and harvest by scraping.

• Wash the cell pellet with ice-cold phosphate-buffered saline (PBS).

• Resuspend the pellet in a hypotonic lysis buffer (e.g., 10 mM Tris-HCl, pH 7.4, with protease inhibitors) and incubate on ice.

• Homogenize the cell suspension using a Dounce homogenizer or sonication.

• Centrifuge the homogenate at a low speed to remove nuclei and cellular debris.

• Centrifuge the resulting supernatant at a high speed (e.g., 40,000 x g) to pellet the cell membranes.

• Wash the membrane pellet with a suitable buffer and resuspend in the assay buffer.

• Determine the protein concentration of the membrane preparation using a standard method (e.g., Bradford or BCA assay).

5.1.2. Binding Assay

• In a 96-well plate, add a fixed amount of membrane protein to each well.

• For saturation binding, add increasing concentrations of [3H]NBMPR.

• For competition binding, add a fixed concentration of [3H]NBMPR and increasing concentrations of a non-radiolabeled competitor.

• To determine non-specific binding, include a set of wells with a high concentration of a non-radiolabeled competitor (e.g., 10 µM unlabeled NBMPR).

• Incubate the plate at a specific temperature (e.g., 22°C or 4°C) for a defined period (e.g., 60 minutes) to reach equilibrium.

• Terminate the binding reaction by rapid filtration through a glass fiber filter mat using a cell harvester.

• Wash the filters rapidly with ice-cold wash buffer to remove unbound radioligand.

• Dry the filters and measure the radioactivity using a scintillation counter.

• Analyze the data using appropriate software to calculate Kd and Bmax values.

Photoaffinity Labeling

This technique is used to covalently link NBMPR to its binding site on the ENT1 transporter, allowing for the identification and characterization of the binding protein.

• Incubate cell membranes with [3H]NBMPR in the dark.

• To control for non-specific labeling, include a parallel incubation with an excess of unlabeled NBMPR.

• Expose the samples to high-intensity UV light (e.g., 254 nm) for a short duration to induce covalent cross-linking.

• Quench the reaction and wash the membranes to remove unbound [3H]NBMPR.

• Solubilize the membrane proteins and separate them using SDS-PAGE.

• Visualize the radiolabeled protein bands using autoradiography or fluorography.

Cell Proliferation Assay ([3H]Thymidine Incorporation)

This assay measures the effect of NBMPR on the rate of DNA synthesis as an indicator of cell proliferation.

• Seed cells in a 96-well plate and allow them to adhere and grow for 24 hours.

• Treat the cells with various concentrations of NBMPR or a vehicle control for a specified period (e.g., 24-72 hours).

• Add [3H]thymidine to each well and incubate for a further 4-24 hours to allow for its incorporation into newly synthesized DNA.

• Harvest the cells onto a glass fiber filter mat using a cell harvester.

• Wash the filters to remove unincorporated [3H]thymidine.

• Dry the filters and measure the radioactivity using a scintillation counter.

• The amount of incorporated radioactivity is proportional to the rate of cell proliferation.

Figure 3: General experimental workflow for studying NBMPR's mechanism.

Off-Target Effects

It is important to note that while NBMPR is highly selective for ENT1, at higher concentrations (in the micromolar range), it can also inhibit the efflux activity of the Breast Cancer Resistance Protein (BCRP/ABCG2).[6] This potential for off-target effects should be considered when interpreting experimental results, particularly in studies using high concentrations of the inhibitor.

Conclusion

Nitrobenzylthioinosine 5'-monophosphate, through its active form NBMPR, serves as a powerful pharmacological tool for the investigation of nucleoside transport. Its high affinity and specificity for ENT1 allow for the precise modulation of extracellular adenosine levels, providing a window into the complex signaling pathways governed by this ubiquitous nucleoside. A thorough understanding of its mechanism of action, coupled with robust experimental design, is essential for leveraging its full potential in both basic research and the development of novel therapeutic strategies.

References

• 1. Radioligand binding [bio-protocol.org]
• 2. bioivt.com [bioivt.com]
• 3. Membrane Preparation and Radioligand Binding [bio-protocol.org]
• 4. researchgate.net [researchgate.net]
• 5. Protocol for clickable photoaffinity labeling and quantitative chemical proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Nitrobenzylthioinosine (NBMPR) binding and nucleoside transporter ENT1 mRNA expression after prolonged wakefulness and recovery sleep in the cortex and basal forebrain of rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Radioligand binding methods for membrane preparations and intact cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. giffordbioscience.com [giffordbioscience.com]
• 9. Novel variants provide differential stabilisation of human equilibrative nucleoside transporter 1 states - PMC [pmc.ncbi.nlm.nih.gov]
• 10. bioivt.com [bioivt.com]

The Prodrug NBMPR-P: A Technical Guide to its Role as a Precursor for the Potent Nucleoside Transport Inhibitor Nitrobenzylthioinosine

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides an in-depth overview of 6-((4-Nitrobenzyl)thio)-9-(β-D-ribofuranosyl)purine-5'-monophosphate (NBMPR-P), a prodrug of the potent equilibrative nucleoside transporter 1 (ENT1) inhibitor, S-(4-Nitrobenzyl)-6-thioinosine (NBMPR). NBMPR is a high-affinity ligand for ENT1, a key membrane protein responsible for the cellular uptake of nucleosides, including adenosine (B11128).[1] By inhibiting ENT1, NBMPR effectively blocks adenosine transport, leading to an increase in extracellular adenosine concentrations and subsequent potentiation of adenosine receptor signaling. This mechanism of action has significant therapeutic potential in various pathological conditions, including cerebral ischemia and cancer.

However, the poor aqueous solubility of NBMPR limits its direct therapeutic application. To overcome this limitation, the phosphorylated prodrug NBMPR-P was developed. This guide details the conversion of NBMPR-P to its active form, NBMPR, through the action of ecto-5'-nucleotidases. It provides a comprehensive collection of experimental protocols for studying the effects of NBMPR-P and NBMPR on ENT1 activity, including radiolabeled nucleoside uptake assays. Furthermore, this document presents available quantitative data on the inhibitory potency of NBMPR and outlines the signaling pathways affected by its mechanism of action. Finally, a detailed in vivo protocol for assessing the neuroprotective effects of NBMPR-P in a rat model of cerebral ischemia is provided.

The Prodrug Strategy: From NBMPR-P to NBMPR

The fundamental principle behind the use of NBMPR-P lies in its enhanced water solubility compared to NBMPR, facilitating its administration in aqueous solutions for in vitro and in vivo studies. Once in the extracellular environment, NBMPR-P is enzymatically converted to the active drug, NBMPR, by ecto-5'-nucleotidases. These enzymes are ubiquitously expressed on the outer surface of the plasma membrane and are responsible for hydrolyzing extracellular nucleotides to their corresponding nucleosides.

The conversion process involves the cleavage of the 5'-monophosphate group from NBMPR-P, yielding NBMPR and inorganic phosphate (B84403). This bioactivation is crucial, as NBMPR-P itself does not possess inhibitory activity at the nucleoside transporter.[2]

Chemical Structures

Compound	Chemical Name	Molecular Formula	Molecular Weight ( g/mol )
NBMPR-P	6-((4-Nitrobenzyl)thio)-9-(β-D-ribofuranosyl)purine-5'-monophosphate	C₁₇H₁₈N₅O₉PS	499.39
NBMPR	S-(4-Nitrobenzyl)-6-thioinosine	C₁₇H₁₇N₅O₆S	419.41

Physicochemical Properties (Qualitative Comparison)

While direct quantitative comparative data is scarce, the following table summarizes the general physicochemical properties of NBMPR-P and NBMPR based on available information.

Property	NBMPR-P	NBMPR	Reference
Aqueous Solubility	High (as a salt)	Low	Implied by its use as a prodrug
Stability	Stable in aqueous solution	Prone to precipitation in aqueous media	Inferred from experimental use
Cell Permeability	Low (due to phosphate group)	High (lipophilic nature)	General principles of drug design

Mechanism of Action: Inhibition of ENT1 and Modulation of Adenosine Signaling

The active form, NBMPR, is a potent and selective inhibitor of the equilibrative nucleoside transporter 1 (ENT1). ENTs are bidirectional transporters that facilitate the movement of nucleosides across the cell membrane down their concentration gradient. By binding to a high-affinity site on the extracellular face of ENT1, NBMPR blocks the transport of nucleosides, most notably adenosine.

This inhibition of adenosine uptake leads to an accumulation of adenosine in the extracellular space. Adenosine is a potent signaling molecule that exerts its effects through four G-protein coupled receptors: A₁, A₂A, A₂B, and A₃. The potentiation of adenosine signaling has numerous physiological effects, including vasodilation, anti-inflammatory responses, and neuroprotection.

Adenosine Signaling Pathway

The following diagram illustrates the key components of the adenosine signaling pathway that are modulated by the action of NBMPR.

Caption: Adenosine signaling pathway modulated by NBMPR.

Quantitative Data

The following tables summarize the available quantitative data for the inhibitory activity of NBMPR against equilibrative nucleoside transporters.

Table 4.1: Inhibitory Potency of NBMPR against Human ENT1 and ENT2

Parameter	hENT1	hENT2	Reference
Kᵢ (nM)	0.4	2800
IC₅₀ (nM)	3.6	-	[3]

Table 4.2: Inhibitory Potency of NBMPR against Rat ENT1 and ENT2

Parameter	rENT1	rENT2	Reference
IC₅₀ (nM)	4.6	>1000	[3]

Experimental Protocols

This section provides detailed methodologies for key experiments related to the study of NBMPR-P and NBMPR.

Synthesis of 6-((4-Nitrobenzyl)thio)-9-(β-D-ribofuranosyl)purine-5'-monophosphate (NBMPR-P)

• Protection of the 2' and 3'-hydroxyl groups of NBMPR: This is a standard procedure in nucleoside chemistry to ensure selective phosphorylation at the 5' position. Common protecting groups include acetonides or silyl (B83357) ethers.

• Phosphorylation of the 5'-hydroxyl group: The protected NBMPR would then be reacted with a phosphorylating agent, such as phosphoryl chloride (POCl₃) or a phosphoramidite (B1245037) reagent, in the presence of a suitable base.

• Deprotection: The protecting groups on the 2' and 3'-hydroxyls are removed under conditions that do not affect the newly formed phosphate ester.

• Purification and salt formation: The final product would be purified using chromatographic techniques (e.g., ion-exchange chromatography) and converted to a stable, water-soluble salt, such as the disodium (B8443419) salt.

Enzymatic Conversion of NBMPR-P to NBMPR

This protocol describes the in vitro conversion of NBMPR-P to NBMPR using a source of ecto-5'-nucleotidase, such as HeLa cell membranes.

Materials:

• NBMPR-P

• HeLa cell membrane preparation (or purified ecto-5'-nucleotidase)

• Assay buffer (e.g., Tris-HCl buffer, pH 7.4)

• AMP (as a competitive inhibitor)

• HPLC system for analysis

Procedure:

• Prepare a reaction mixture containing NBMPR-P in the assay buffer.

• Initiate the reaction by adding the HeLa cell membrane preparation or purified ecto-5'-nucleotidase.

• Incubate the reaction at 37°C for various time points.

• To demonstrate competitive inhibition, run parallel reactions in the presence of AMP.

• At each time point, terminate the reaction (e.g., by adding a strong acid or by heat inactivation).

• Analyze the reaction mixture by HPLC to quantify the formation of NBMPR and the disappearance of NBMPR-P.[2]

In Vitro ENT1 Inhibition Assay using Radiolabeled Nucleoside Uptake

This protocol details a common method for assessing the inhibitory effect of NBMPR on ENT1-mediated nucleoside transport in cultured cells.

Materials:

• Cultured cells expressing ENT1 (e.g., HeLa cells)

• [³H]-uridine or [³H]-adenosine

• NBMPR-P

• Cell culture medium

• Washing buffer (e.g., ice-cold PBS)

• Scintillation cocktail and counter

Procedure:

• Cell Culture: Plate cells in a multi-well plate and grow to confluence.

• Prodrug Conversion: Pre-incubate the cells with NBMPR-P in serum-free medium for a sufficient time to allow for its conversion to NBMPR by cellular ecto-5'-nucleotidases.

• Uptake Assay:

  • Wash the cells with pre-warmed transport buffer.

  • Add the transport buffer containing a known concentration of [³H]-uridine or [³H]-adenosine and varying concentrations of NBMPR (from the pre-incubation with NBMPR-P).

  • Incubate for a short period (e.g., 1-5 minutes) at room temperature to measure the initial rate of uptake.

• Termination and Lysis:

  • Rapidly terminate the uptake by aspirating the radioactive solution and washing the cells multiple times with ice-cold washing buffer.

  • Lyse the cells with a suitable lysis buffer (e.g., 0.1 M NaOH).

• Quantification:

  • Transfer the cell lysate to a scintillation vial.

  • Add scintillation cocktail and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Determine the rate of nucleoside uptake at each concentration of NBMPR.

  • Plot the uptake rate as a function of the NBMPR concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

In Vivo Neuroprotection Assay in a Rat Model of Cerebral Ischemia

This protocol describes a general framework for evaluating the neuroprotective effects of NBMPR-P in a rat model of transient middle cerebral artery occlusion (tMCAO).

Materials:

• Male Sprague-Dawley or Wistar rats (250-300g)

• NBMPR-P

• Anesthetics (e.g., isoflurane)

• Surgical instruments for tMCAO

• Physiological monitoring equipment

• Triphenyltetrazolium chloride (TTC) for infarct staining

• Histology equipment

Procedure:

• Animal Model: Induce transient focal cerebral ischemia by occluding the middle cerebral artery (MCA) for a defined period (e.g., 90 minutes) using the intraluminal filament method.

• Drug Administration: Administer NBMPR-P intravenously or intraperitoneally at a predetermined dose and time point relative to the ischemic insult (e.g., before, during, or after ischemia).

• Reperfusion: After the occlusion period, withdraw the filament to allow for reperfusion.

• Neurological Assessment: At various time points after reperfusion (e.g., 24 hours, 48 hours), assess the neurological deficit score of each animal using a standardized scale (e.g., Bederson's scale).

• Infarct Volume Measurement: At the end of the experiment, sacrifice the animals and perfuse the brains.

  • Section the brains and stain with TTC. TTC stains viable tissue red, while the infarcted tissue remains white.

  • Quantify the infarct volume using image analysis software.

• Histological Analysis: Perform histological analysis (e.g., H&E staining, Nissl staining) on brain sections to assess neuronal damage and other pathological changes.

Mandatory Visualizations

Experimental Workflow for In Vitro ENT1 Inhibition Assay

Caption: Workflow for in vitro ENT1 inhibition assay.

Logical Relationship of NBMPR-P as a Prodrug

Caption: Logical relationship of NBMPR-P as a prodrug.

Conclusion

NBMPR-P serves as a valuable research tool and a potential therapeutic agent by acting as a water-soluble prodrug of the potent ENT1 inhibitor, NBMPR. Its ability to be converted to the active form by extracellular enzymes allows for the effective delivery of NBMPR to its target. The inhibition of ENT1 and the subsequent modulation of adenosine signaling hold promise for the treatment of various diseases. This technical guide provides a comprehensive resource for researchers and drug development professionals working with NBMPR-P, offering detailed protocols and a summary of the current understanding of its mechanism of action and biological effects. Further research into the specific synthesis of NBMPR-P and a more detailed quantitative comparison of its physicochemical properties with NBMPR will further enhance its utility in the scientific community.

References

• 1. S-(4-NITROBENZYL)-6-THIOINOSINE | 38048-32-7 [chemicalbook.com]
• 2. Dephosphorylation of nitrobenzylthioinosine 5'-monophosphate by ecto 5'-nucleotidase of HeLa cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]

Dephosphorylation of Nitrobenzylthioinosine 5'-monophosphate (NBMPR-P) to Nitrobenzylthioinosine (NBMPR): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the dephosphorylation of Nitrobenzylthioinosine 5'-monophosphate (NBMPR-P) to its pharmacologically active form, Nitrobenzylthioinosine (NBMPR). NBMPR is a potent inhibitor of the equilibrative nucleoside transporter 1 (ENT1), a key protein involved in the cellular uptake of nucleosides and many nucleoside analog drugs.[1][2][3] The prodrug strategy, utilizing the phosphorylated form, NBMPR-P, leverages endogenous enzymes to achieve targeted delivery and activation. This document details the enzymatic conversion, provides a detailed experimental protocol, and presents the information in a structured format for laboratory application.

Introduction to the Enzymatic Conversion

Nitrobenzylthioinosine 5'-monophosphate (NBMPR-P) is the inactive, phosphorylated precursor to NBMPR. In biological systems, the dephosphorylation of NBMPR-P is primarily catalyzed by ecto-5'-nucleotidase (also known as CD73), a cell-surface enzyme that hydrolyzes extracellular nucleoside monophosphates to their corresponding nucleosides.[4][5][6] This conversion is crucial as NBMPR-P itself does not inhibit nucleoside transport, while the resulting NBMPR molecule is a high-affinity inhibitor of ENT1.[1] The enzymatic reaction involves the hydrolytic cleavage of the phosphate (B84403) group from the 5' position of the ribose moiety of NBMPR-P.

The dephosphorylation of NBMPR-P by ecto-5'-nucleotidase is competitively inhibited by adenosine (B11128) monophosphate (AMP), the natural substrate for the enzyme.[4] This suggests that NBMPR-P is recognized and processed at the active site of the enzyme in a manner analogous to endogenous 5'-nucleoside monophosphates. 5'-nucleotidases are known to act on a variety of nucleotide analogs, making them suitable catalysts for the activation of prodrugs like NBMPR-P.[7]

Quantitative Data

Table 1: Key Experimental Parameters for Kinetic Analysis

Parameter	Description	Recommended Value/Range	Notes
Enzyme Concentration	Concentration of recombinant ecto-5'-nucleotidase (CD73) in the reaction.	1-10 µg/mL	Should be optimized to ensure initial velocity conditions.
Substrate Concentration (NBMPR-P)	Range of NBMPR-P concentrations to determine Michaelis-Menten kinetics.	0.1 µM - 100 µM	A wide range is necessary to accurately determine Km.
Temperature	The temperature at which the reaction is carried out.	37°C	Optimal for most mammalian enzymes.
pH	The pH of the reaction buffer.	7.4	Ecto-5'-nucleotidase has a pH optimum between 7 and 8.[4]
Incubation Time	Duration of the enzymatic reaction.	10-60 minutes	Should be within the linear range of product formation.
Km (Michaelis Constant)	Substrate concentration at which the reaction rate is half of Vmax.	To be determined	Indicates the affinity of the enzyme for the substrate.
Vmax (Maximum Velocity)	The maximum rate of the reaction at saturating substrate concentrations.	To be determined	Proportional to the enzyme concentration.

Detailed Experimental Protocol: Enzymatic Dephosphorylation of NBMPR-P

This protocol describes a method for the in vitro dephosphorylation of NBMPR-P to NBMPR using commercially available recombinant human ecto-5'-nucleotidase (CD73).

Materials and Reagents

Table 2: Components for Dephosphorylation Reaction

Component	Supplier	Catalog Number	Purpose
Recombinant Human Ecto-5'-Nucleotidase (CD73)	Example: R&D Systems	e.g., 5795-EN	Enzyme catalyst
NBMPR-P	Custom synthesis or specialized supplier	N/A	Substrate
Tris-HCl Buffer (1 M, pH 7.4)	Sigma-Aldrich	T2663	Buffering agent
Magnesium Chloride (MgCl2) (1 M)	Sigma-Aldrich	M1028	Divalent cation, often required for nucleotidase activity
Nuclease-Free Water	Thermo Fisher Scientific	AM9937	Solvent
NBMPR	Tocris Bioscience	0426	Standard for analysis
Acetonitrile (HPLC Grade)	Fisher Scientific	A998	Mobile phase for HPLC
Formic Acid	Sigma-Aldrich	F0507	Mobile phase additive for HPLC
96-well microplate	Corning	3596	Reaction vessel
High-Performance Liquid Chromatography (HPLC) system with a C18 column	Agilent, Waters, etc.	N/A	For reaction monitoring and product quantification

Procedure

• Preparation of Reagents:

  • Prepare a 50 mM Tris-HCl buffer (pH 7.4) containing 2 mM MgCl2.

  • Reconstitute the recombinant ecto-5'-nucleotidase (CD73) in the 50 mM Tris-HCl buffer to a stock concentration of 0.1 mg/mL, following the manufacturer's instructions.[8]

  • Prepare a 10 mM stock solution of NBMPR-P in nuclease-free water.

  • Prepare a series of NBMPR standards in a suitable solvent (e.g., DMSO) for HPLC calibration.

• Enzymatic Reaction Setup:

  • In a microcentrifuge tube or a well of a 96-well plate, set up the reaction mixture as follows:

    • 50 mM Tris-HCl (pH 7.4) with 2 mM MgCl2: X µL

    • 10 mM NBMPR-P stock: 5 µL (for a final concentration of 100 µM in a 50 µL reaction)

    • Nuclease-free water: to a final volume of 45 µL

  • Prepare a negative control reaction without the enzyme.

  • Pre-incubate the reaction mixture at 37°C for 5 minutes.

• Initiation and Incubation:

  • Initiate the reaction by adding 5 µL of the 0.1 mg/mL ecto-5'-nucleotidase stock solution to the reaction mixture (final enzyme concentration of 10 µg/mL).

  • Incubate the reaction at 37°C for 30 minutes. The incubation time may need to be optimized.

• Reaction Termination:

  • Terminate the reaction by adding an equal volume (50 µL) of ice-cold acetonitrile. This will precipitate the enzyme.

  • Alternatively, the reaction can be stopped by heating the mixture to 95°C for 5 minutes.

• Sample Preparation for Analysis:

  • Centrifuge the terminated reaction mixture at 14,000 x g for 10 minutes to pellet the precipitated protein.

  • Transfer the supernatant to an HPLC vial for analysis.

• HPLC Analysis:

  • Analyze the supernatant by reverse-phase HPLC using a C18 column.

  • An example of HPLC conditions:

    • Mobile Phase A: 0.1% formic acid in water

    • Mobile Phase B: 0.1% formic acid in acetonitrile

    • Gradient: A suitable gradient from 5% to 95% Mobile Phase B over 20 minutes.

    • Flow Rate: 1 mL/min

    • Detection: UV absorbance at a wavelength appropriate for NBMPR (e.g., ~315 nm).

  • Quantify the amount of NBMPR produced by comparing the peak area to the calibration curve generated from the NBMPR standards.

Visualizations

Enzymatic Reaction

Caption: Enzymatic conversion of NBMPR-P to NBMPR.

Experimental Workflow

Caption: Experimental workflow for NBMPR-P dephosphorylation.

Conclusion

The dephosphorylation of NBMPR-P to NBMPR by ecto-5'-nucleotidase represents a critical activation step for this potent nucleoside transport inhibitor. This guide provides the foundational knowledge and a detailed experimental protocol for researchers to produce and study NBMPR in a controlled laboratory setting. The provided workflow and reaction diagrams offer a clear visual representation of the process. Further empirical studies are recommended to delineate the specific kinetic parameters of this reaction, which will be invaluable for the optimization of experimental conditions and for a deeper understanding of the pharmacokinetics of NBMPR-P as a prodrug.

References

• 1. NBMPR | Nucleoside Transporters | Tocris Bioscience [tocris.com]
• 2. Multiple Computational Approaches for Predicting Drug Interactions with Human Equilibrative Nucleoside Transporter 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Constrained NBMPR analogue synthesis, pharmacophore mapping and 3D-QSAR modeling of equilibrative nucleoside transporter 1 (ENT1) inhibitory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Ecto-5’-nucleotidase: Structure function relationships - PMC [pmc.ncbi.nlm.nih.gov]
• 5. NT5E - Wikipedia [en.wikipedia.org]
• 6. Physiological roles for ecto-5’-nucleotidase (CD73) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The role of soluble 5'-nucleotidases in the conversion of nucleotide analogs: metabolic and therapeutic aspects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. d1vffmuvmgkypt.cloudfront.net [d1vffmuvmgkypt.cloudfront.net]

An In-depth Technical Guide to Nitrobenzylthioinosine 5'-monophosphate and its Inhibition of Equilibrative Nucleoside Transporter 1 (ENT1)

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of Nitrobenzylthioinosine 5'-monophosphate (NBMPR-P) and its potent inhibitory effects on Equilibrative Nucleoside Transporter 1 (ENT1). ENT1 is a crucial membrane protein responsible for the bidirectional transport of nucleosides, most notably adenosine (B11128), across the cell membrane. By modulating extracellular adenosine levels, ENT1 plays a significant role in a myriad of physiological processes, including cardiovascular function, neurotransmission, and immune responses. This document details the mechanism of action of NBMPR-P as a prodrug, presents quantitative data on the inhibition of ENT1 by its active metabolite NBMPR, outlines detailed experimental protocols for studying this interaction, and visualizes the associated signaling pathways and experimental workflows.

Introduction to ENT1 and its Inhibition

Equilibrative Nucleoside Transporter 1 (ENT1), a member of the SLC29 transporter family, facilitates the movement of nucleosides down their concentration gradient. This process is vital for nucleoside salvage pathways and for regulating the concentration of adenosine available to cell surface receptors. The inhibition of ENT1 leads to an increase in extracellular adenosine, which can then activate various adenosine receptors, triggering a cascade of downstream signaling events. This makes ENT1 a significant target for therapeutic intervention in various pathological conditions.

Nitrobenzylthioinosine (NBMPR) is a potent and widely used inhibitor of ENT1. It binds with high affinity to the transporter, effectively blocking the passage of nucleosides. Nitrobenzylthioinosine 5'-monophosphate (NBMPR-P) is a phosphate-containing derivative of NBMPR.

Mechanism of Action: The Prodrug NBMPR-P

Nitrobenzylthioinosine 5'-monophosphate (NBMPR-P) itself is not an inhibitor of ENT1. Instead, it functions as an extracellular prodrug. Ecto-5'-nucleotidases, enzymes present on the outer surface of the cell membrane, efficiently dephosphorylate NBMPR-P to its active form, Nitrobenzylthioinosine (NBMPR)[1]. This conversion is competitively inhibited by other substrates of 5'-nucleotidase, such as AMP[1]. The generated NBMPR then binds to a high-affinity site on the ENT1 transporter, leading to the inhibition of nucleoside transport[1]. This prodrug approach can be advantageous in experimental and therapeutic settings, potentially offering controlled release of the active inhibitor.

Quantitative Analysis of ENT1 Inhibition by NBMPR

The inhibitory potency of NBMPR on ENT1 has been extensively characterized using various in vitro systems. The key parameters used to quantify this inhibition are the half-maximal inhibitory concentration (IC50) and the inhibitor constant (Ki). The following tables summarize the reported values for NBMPR against human and rat ENT1.

Parameter	Value (nM)	Cell Line/System	Species	Reference
IC50	0.4 ± 0.1	PK15 cells expressing hENT1	Human	[2][3]
IC50	11.33 ± 2.85	HeLa cells	Human	[4]
IC50	3.6	Not Specified	Human	[5]
Ki	0.4	PK15 cells expressing hENT1	Human
Kd	0.377 ± 0.098	PK15 cells expressing hENT1	Human	[2]
Kd	0.1 - 1.0	Not Specified	Rat/Human	[5]

Table 1: Inhibitory Potency of NBMPR against Human ENT1

Parameter	Value (nM)	Cell Line/System	Species	Reference
IC50	4.6	Not Specified	Rat	[5]

Table 2: Inhibitory Potency of NBMPR against Rat ENT1

Experimental Protocols

[³H]-NBMPR Binding Assay (Whole Cells)

This assay quantifies the binding of radiolabeled NBMPR to ENT1 transporters on the surface of intact cells.

Materials:

• Cells expressing ENT1 (e.g., K562, HeLa, or transfected cell lines)

• Binding Buffer (e.g., PBS, Tris-HCl buffer, pH 7.4)

• [³H]-NBMPR (radioligand)

• Non-labeled NBMPR (for determining non-specific binding)

• Scintillation fluid

• Scintillation counter

• Glass fiber filters

Procedure:

• Cell Preparation: Harvest cells and wash them with ice-cold binding buffer. Resuspend the cells in fresh binding buffer to a known concentration (e.g., 1 x 10⁶ cells/mL).

• Assay Setup: In triplicate, prepare assay tubes containing:

  • Total Binding: Cell suspension and [³H]-NBMPR at a concentration near its Kd.

  • Non-specific Binding: Cell suspension, [³H]-NBMPR, and a high concentration of non-labeled NBMPR (e.g., 10 µM).

• Incubation: Incubate the tubes at room temperature for a sufficient time to reach equilibrium (e.g., 60 minutes).

• Filtration: Rapidly filter the contents of each tube through a glass fiber filter using a vacuum manifold. This separates the cells with bound radioligand from the unbound radioligand.

• Washing: Wash the filters multiple times with ice-cold binding buffer to remove any remaining unbound radioactivity.

• Scintillation Counting: Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate Specific Binding = Total Binding - Non-specific Binding.

  • For saturation binding experiments, use varying concentrations of [³H]-NBMPR to determine the Kd (dissociation constant) and Bmax (maximum number of binding sites).

  • For competition binding experiments, use a fixed concentration of [³H]-NBMPR and varying concentrations of a competing non-labeled ligand to determine the Ki of the competitor.

Radiolabeled Nucleoside Transport Assay

This assay measures the uptake of a radiolabeled nucleoside (e.g., [³H]-adenosine or [³H]-uridine) into cells and the inhibition of this uptake by NBMPR.

Materials:

• Cells expressing ENT1

• Transport Buffer (e.g., modified Tris buffer, pH 7.4)

• Radiolabeled nucleoside (e.g., [³H]-adenosine)

• NBMPR or other inhibitors

• Stop Solution (ice-cold buffer containing a high concentration of a non-radiolabeled nucleoside or an ENT1 inhibitor like dipyridamole)

• Cell lysis buffer

• Scintillation fluid and counter

Procedure:

• Cell Seeding: Seed cells in a multi-well plate and allow them to adhere and grow to a suitable confluency.

• Pre-incubation: Wash the cells with transport buffer. Pre-incubate the cells with either vehicle (control) or varying concentrations of the inhibitor (e.g., NBMPR) in transport buffer for a specified time (e.g., 20 minutes) at room temperature.

• Initiation of Uptake: Add the radiolabeled nucleoside to each well to initiate the transport assay. The incubation time should be short (e.g., 2 minutes) and within the linear range of uptake.

• Termination of Uptake: Rapidly aspirate the radioactive solution and add ice-cold stop solution to halt the transport process.

• Washing: Wash the cells multiple times with ice-cold stop solution to remove extracellular radioactivity.

• Cell Lysis: Lyse the cells using a suitable lysis buffer.

• Scintillation Counting: Transfer the cell lysate to scintillation vials, add scintillation fluid, and measure the radioactivity.

• Data Analysis:

  • Determine the rate of nucleoside uptake in the presence and absence of the inhibitor.

  • Plot the percentage of inhibition against the inhibitor concentration to determine the IC50 value.

Visualizing the Impact of ENT1 Inhibition

Signaling Pathway: ENT1 Inhibition and Adenosine A2A Receptor Activation

Inhibition of ENT1 leads to an accumulation of extracellular adenosine, which can then activate G-protein coupled adenosine receptors. The A2A receptor, when activated, initiates a signaling cascade involving adenylyl cyclase, cyclic AMP (cAMP), and Protein Kinase A (PKA), leading to various cellular responses.

Caption: ENT1 inhibition by NBMPR increases extracellular adenosine, activating the A2A receptor signaling pathway.

Experimental Workflow: Determining the Ki of an ENT1 Inhibitor

This workflow outlines the key steps involved in determining the inhibitor constant (Ki) of a compound against ENT1 using a competitive radioligand binding assay.

Caption: Workflow for determining the Ki of an ENT1 inhibitor using binding assays.

Conclusion

Nitrobenzylthioinosine 5'-monophosphate, through its active metabolite NBMPR, serves as a powerful tool for the study of ENT1 function and a potential lead scaffold for the development of novel therapeutics. The high affinity and specificity of NBMPR for ENT1 make it an invaluable pharmacological probe. Understanding the kinetics of this inhibition, the downstream signaling consequences, and the methodologies to study these interactions is critical for researchers in the fields of pharmacology, cell biology, and drug discovery. This guide provides a foundational understanding of these core concepts and practical protocols to facilitate further research into the significant role of ENT1 in health and disease.

References

• 1. Signaling pathways involving adenosine A2A and A2B receptors in wound healing and fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Nucleoside Reverse Transcriptase Inhibitor Interaction with Human Equilibrative Nucleoside Transporters 1 and 2 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. youtube.com [youtube.com]

An In-depth Technical Guide to the Binding Affinity of Nitrobenzylthioinosine 5'-monophosphate to Nucleoside Transporters

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nitrobenzylthioinosine (NBMPR) is a potent and widely studied inhibitor of equilibrative nucleoside transporter 1 (ENT1), a key membrane protein responsible for the facilitated diffusion of nucleosides, such as adenosine (B11128), across cell membranes. Its phosphorylated form, Nitrobenzylthioinosine 5'-monophosphate (NBMPR-P), functions as a prodrug, which upon dephosphorylation, yields the active NBMPR. This guide provides a comprehensive overview of the binding affinity of NBMPR to nucleoside transporters, with a focus on ENT1. It includes detailed experimental protocols for assessing binding affinity, a summary of quantitative binding data, and a visualization of the relevant signaling pathways.

Introduction to Nitrobenzylthioinosine and Nucleoside Transporters

Nucleoside transporters are a family of integral membrane proteins that mediate the transport of nucleosides and nucleobases across cellular membranes. They are broadly classified into two families: the equilibrative nucleoside transporters (ENTs) and the concentrative nucleoside transporters (CNTs).

• Equilibrative Nucleoside Transporters (ENTs): These transporters, also known as the SLC29 family, facilitate the bidirectional transport of nucleosides down their concentration gradient. The most clinically relevant and well-characterized member is ENT1, which is highly sensitive to inhibition by nitrobenzylthioinosine (NBMPR). ENT2 is another isoform that is less sensitive to NBMPR.

• Concentrative Nucleoside Transporters (CNTs): Belonging to the SLC28 family, these transporters actively transport nucleosides against their concentration gradient by coupling the transport to the electrochemical potential of sodium ions.

Nitrobenzylthioinosine (NBMPR) is a high-affinity ligand for ENT1.[1][2] Its phosphorylated derivative, NBMPR 5'-monophosphate (NBMPR-P), is not itself an inhibitor of nucleoside transport. Instead, it serves as a prodrug that is dephosphorylated by ecto-5'-nucleotidases to NBMPR, which then binds to and inhibits ENT1. This inhibition of ENT1 leads to an increase in the extracellular concentration of nucleosides, most notably adenosine, which has significant physiological effects through its interaction with adenosine receptors.

Quantitative Binding Affinity Data

The binding affinity of NBMPR for nucleoside transporters is typically quantified using equilibrium dissociation constants (Kd), inhibition constants (Ki), or half-maximal inhibitory concentrations (IC50). A lower value for these parameters indicates a higher binding affinity. The following table summarizes the quantitative data for NBMPR binding to human nucleoside transporters.

Transporter	Ligand	Parameter	Value (nM)	Cell/Tissue System	Reference
hENT1	NBMPR	Ki	0.4	Stably expressed in PK15 cells	[1]
hENT1	NBMPR	Kd	0.3	K562 cells	[3]
hENT1	NBMPR	Kd	0.1 - 1.2	HeLa cells	[4]
hENT1	NBMPR	IC50	0.4 - 1.0	K562 cells	[3]
hENT2	NBMPR	Ki	2800	Stably expressed in PK15 cells	[1]

Experimental Protocols

Radioligand Binding Assay for ENT1 using [³H]NBMPR

This protocol describes a filtration-based radioligand binding assay to determine the affinity of a test compound for the human equilibrative nucleoside transporter 1 (hENT1) using [³H]NBMPR.

Materials:

• Membrane Preparation: Cell membranes expressing hENT1 (e.g., from stably transfected cell lines or human erythrocytes).

• Radioligand: [³H]Nitrobenzylthioinosine ([³H]NBMPR).

• Non-specific Binding Control: Unlabeled NBMPR or another high-affinity ENT1 inhibitor (e.g., dipyridamole).

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• Glass Fiber Filters: (e.g., Whatman GF/B) pre-soaked in 0.3% polyethyleneimine (PEI).

• Scintillation Cocktail.

• 96-well plates.

• Filtration apparatus.

• Scintillation counter.

Procedure:

• Membrane Preparation:

  • Homogenize cells or tissues in ice-cold lysis buffer.

  • Centrifuge the homogenate at low speed to remove nuclei and cellular debris.

  • Centrifuge the supernatant at high speed to pellet the membranes.

  • Wash the membrane pellet with fresh buffer and resuspend in assay buffer to a final protein concentration of 50-200 µg/mL.

• Assay Setup:

  • In a 96-well plate, add the following to each well for a final volume of 250 µL:

    • Total Binding: 50 µL of assay buffer, 150 µL of membrane preparation, and 50 µL of [³H]NBMPR.

    • Non-specific Binding: 50 µL of unlabeled NBMPR (final concentration ~10 µM), 150 µL of membrane preparation, and 50 µL of [³H]NBMPR.

    • Competition Binding: 50 µL of test compound at various concentrations, 150 µL of membrane preparation, and 50 µL of [³H]NBMPR. The concentration of [³H]NBMPR should be at or below its Kd.

• Incubation:

  • Incubate the plate at room temperature for 60 minutes with gentle agitation to reach equilibrium.

• Filtration:

  • Rapidly filter the contents of each well through the pre-soaked glass fiber filters using a filtration apparatus.

  • Wash the filters three times with 3 mL of ice-cold wash buffer to remove unbound radioligand.

• Quantification:

  • Place the filters in scintillation vials, add scintillation cocktail, and allow to equilibrate overnight.

  • Measure the radioactivity in a scintillation counter.

Data Analysis:

• Specific Binding: Calculate by subtracting the non-specific binding from the total binding.

• Saturation Binding (for determining Kd and Bmax): Plot specific binding against the concentration of [³H]NBMPR and fit the data to a one-site binding hyperbola using non-linear regression analysis.

• Competition Binding (for determining Ki): Plot the percentage of specific binding against the log concentration of the test compound. Determine the IC50 value from the resulting sigmoidal curve. Convert the IC50 to a Ki value using the Cheng-Prusoff equation:

  • Ki = IC50 / (1 + ([L]/Kd))

    • Where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Synthesis of Nitrobenzylthioinosine 5'-monophosphate (NBMPR-P)

The following is a representative protocol for the synthesis of NBMPR-P, which can be achieved through either chemical or enzymatic phosphorylation of NBMPR.

3.2.1. Enzymatic Phosphorylation (Generalized Protocol)

This method utilizes a nucleoside kinase to specifically phosphorylate the 5'-hydroxyl group of NBMPR.

Materials:

• Nitrobenzylthioinosine (NBMPR).

• Nucleoside kinase (e.g., deoxynucleoside kinase from Drosophila melanogaster).

• Phosphate (B84403) donor (e.g., ATP or GTP).

• Reaction Buffer: 50 mM Tris-HCl, pH 7.5, 10 mM MgCl₂, 5 mM DTT.

• (Optional) ATP regeneration system (e.g., creatine (B1669601) kinase and phosphocreatine).

Procedure:

• Dissolve NBMPR in a minimal amount of DMSO and then dilute with the reaction buffer to the desired final concentration (e.g., 1-5 mM).

• To the NBMPR solution, add the phosphate donor (e.g., 1.5-2 equivalents of ATP).

• If using, add the components of the ATP regeneration system.

• Initiate the reaction by adding the nucleoside kinase.

• Incubate the reaction mixture at 37°C with gentle shaking. Monitor the progress of the reaction by TLC or HPLC.

• Upon completion, terminate the reaction by heating or adding an organic solvent.

• Purify the NBMPR-P from the reaction mixture using column chromatography (e.g., ion-exchange or reverse-phase).

3.2.2. Chemical Phosphorylation (Yoshikawa's Method - Generalized)

This is a common method for the regioselective phosphorylation of nucleosides.

Materials:

• Nitrobenzylthioinosine (NBMPR).

• Phosphorus oxychloride (POCl₃).

• Trialkyl phosphate (e.g., trimethyl phosphate).

• Anhydrous pyridine.

• Triethylammonium bicarbonate (TEAB) buffer.

Procedure:

• Dissolve NBMPR in anhydrous trialkyl phosphate under an inert atmosphere (e.g., argon or nitrogen).

• Cool the solution to 0°C in an ice bath.

• Slowly add phosphorus oxychloride (1.5-2 equivalents) to the cooled solution with stirring.

• Allow the reaction to proceed at 0°C for 2-4 hours. Monitor the reaction by TLC.

• Quench the reaction by slowly adding ice-cold water or a chilled solution of TEAB buffer.

• Neutralize the reaction mixture.

• Purify the NBMPR-P using column chromatography.

Visualizations

Experimental Workflow for Radioligand Binding Assay

Caption: Workflow for a [³H]NBMPR radioligand binding assay.

Signaling Pathway of ENT1 Inhibition by NBMPR

Caption: Inhibition of adenosine transport and signaling by NBMPR-P.

Conclusion

Nitrobenzylthioinosine 5'-monophosphate serves as an effective prodrug for the potent ENT1 inhibitor, NBMPR. The high binding affinity of NBMPR for ENT1, particularly in the low nanomolar range, makes it a valuable tool for studying nucleoside transport and for the development of therapeutics that modulate adenosine signaling. The experimental protocols and data presented in this guide provide a solid foundation for researchers and drug development professionals working in this area. The visualization of the experimental workflow and the affected signaling pathway further clarifies the mechanism of action and the experimental approach to studying this important class of compounds.

References

• 1. mdpi.com [mdpi.com]
• 2. Syntheses of 5'-Nucleoside Monophosphate Derivatives with Unique Aminal, Hemiaminal, and Hemithioaminal Functionalities: A New Class of 5'-Peptidyl Nucleotides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]

The In Vivo Pharmacokinetic Profile of Nitrobenzylthioinosine 5'-monophosphate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nitrobenzylthioinosine 5'-monophosphate (NBMPR-P) is a water-soluble prodrug of nitrobenzylthioinosine (NBMPR), a potent inhibitor of equilibrative nucleoside transporter 1 (ENT1). ENT1 is a crucial membrane protein responsible for the facilitated diffusion of nucleosides, such as adenosine (B11128), across cell membranes. By inhibiting ENT1, NBMPR modulates the intracellular and extracellular concentrations of nucleosides, a mechanism with significant therapeutic potential in various pathological conditions, including cancer and cardiovascular diseases. This technical guide provides a comprehensive overview of the in vivo pharmacokinetics of NBMPR-P, focusing on its absorption, distribution, metabolism, and excretion (ADME), based on available preclinical data. The guide also details relevant experimental protocols and visualizes key pathways and workflows to support further research and development.

Mechanism of Action

NBMPR-P itself is not an active inhibitor of nucleoside transport. Following administration, it undergoes rapid dephosphorylation in the extracellular space, catalyzed by ecto-5'-nucleotidases, to yield its active metabolite, NBMPR. NBMPR then binds with high affinity to ENT1, effectively blocking the bidirectional transport of nucleosides. This inhibition leads to an accumulation of extracellular adenosine and a reduction in the intracellular availability of salvaged nucleosides.

Figure 1: Mechanism of Action of NBMPR-P at the Cellular Level.

Pharmacokinetics

The pharmacokinetic profile of NBMPR-P is primarily characterized by its rapid conversion to NBMPR. The subsequent disposition of NBMPR determines the duration and intensity of ENT1 inhibition.

Absorption

Limited data is available on the oral bioavailability of NBMPR-P. However, studies utilizing intraperitoneal (i.p.) administration in mice have demonstrated systemic exposure. Following i.p. injection, NBMPR concentrations in plasma and erythrocytes peak at approximately 20 minutes[1].

Distribution

NBMPR, the active metabolite, distributes into various tissues. Studies in rodents have shown effects of NBMPR in the liver, diaphragm, kidney, platelets, heart, lung, and brain, suggesting its distribution to these organs. Notably, NBMPR has been shown to cross the blood-brain barrier. However, quantitative tissue distribution data, such as the percentage of the injected dose per gram of tissue, are not extensively reported in the available literature.

Metabolism

The primary metabolic pathway for NBMPR-P is its dephosphorylation to the active compound, NBMPR, by ecto-5'-nucleotidases. The further metabolism of NBMPR itself has not been extensively characterized in vivo. In vitro studies using HPLC analysis have provided evidence for the catabolism of NBMPR, which leads to alterations in the purine (B94841) pool within infected erythrocytes[2]. However, specific metabolic pathways and the identity of resulting metabolites remain to be fully elucidated.

Excretion

There is a lack of direct studies on the routes and rates of excretion for NBMPR-P and its metabolites.

Quantitative Pharmacokinetic Parameters

The most comprehensive quantitative pharmacokinetic data for NBMPR-P comes from a study in mice following intraperitoneal administration.

Parameter	Value	Unit	Animal Model	Administration Route	Reference
Plasma Half-life (t½)	0.39	hours	Mouse	Intraperitoneal	[1]
Erythrocyte Half-life (t½)	0.68	hours	Mouse	Intraperitoneal	[1]
Apparent Volume of Distribution (Vd)	0.61	L/kg	Mouse	Intraperitoneal	[1]
Clearance	1.1	L/h/kg	Mouse	Intraperitoneal	[1]
Time to Maximum Concentration (Tmax)	~20	minutes	Mouse	Intraperitoneal	[1]

Experimental Protocols

In Vivo Pharmacokinetic Study Workflow

A typical experimental workflow for determining the pharmacokinetic profile of NBMPR-P in a rodent model is outlined below.

Figure 2: General Experimental Workflow for an In Vivo Pharmacokinetic Study of NBMPR-P.

Quantification of NBMPR: Radioligand Binding Assay

A sensitive and specific radioligand binding assay has been developed for the measurement of NBMPR in plasma and erythrocytes[1].

Principle: This assay is based on the competition between unlabeled NBMPR from the biological sample and a known amount of radiolabeled [3H]NBMPR for binding to high-affinity sites on a membrane preparation, typically from human erythrocytes. The amount of radioactivity bound to the membranes is inversely proportional to the concentration of unlabeled NBMPR in the sample.

Brief Protocol:

• Membrane Preparation: Prepare a membrane fraction from a source rich in ENT1, such as human erythrocytes.

• Standard Curve: Generate a standard curve by incubating the membranes with a fixed concentration of [3H]NBMPR and varying concentrations of unlabeled NBMPR.

• Sample Analysis: Incubate the membranes with [3H]NBMPR and the plasma or erythrocyte lysate samples containing unknown concentrations of NBMPR.

• Separation: Separate the membrane-bound [3H]NBMPR from the unbound radioligand, typically by rapid filtration.

• Quantification: Measure the radioactivity of the filters using liquid scintillation counting.

• Calculation: Determine the concentration of NBMPR in the samples by comparing the inhibition of [3H]NBMPR binding to the standard curve.

This assay is capable of measuring NBMPR concentrations as low as 16 nM in plasma[1].

Conclusion and Future Directions

NBMPR-P serves as an effective prodrug for the potent ENT1 inhibitor, NBMPR. The available pharmacokinetic data, primarily from murine models, indicate rapid conversion to the active form with a relatively short half-life. While the mechanism of action is well-understood, further research is required to provide a more complete in vivo pharmacokinetic profile. Specifically, future studies should focus on:

• Pharmacokinetics in non-rodent species to assess interspecies variability.

• Quantitative biodistribution studies using radiolabeled NBMPR-P or NBMPR to determine tissue-specific accumulation.

• Detailed metabolism studies to identify the metabolic fate of NBMPR beyond its initial formation.

• Excretion studies to determine the primary routes of elimination for the parent compound and its metabolites.

A more thorough understanding of these pharmacokinetic parameters is essential for the optimization of dosing regimens and the successful clinical translation of NBMPR-P for its potential therapeutic applications.

References

• 1. Demonstration of the adenosine reservoirs with nitrobenzylthioinosine in liver and diaphragm by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In Vivo Mouse Pharmacokinetics [bio-protocol.org]

The Cellular Journey of NBMPR-P: A Technical Guide to Uptake and Metabolism

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the cellular uptake and metabolic pathways of Nitrobenzylmercaptopurine Riboside Phosphonate (B1237965) (NBMPR-P). Drawing upon established knowledge of its parent compound, NBMPR, and the broader class of thiopurine nucleoside analogs, this document details the mechanisms governing its entry into cells and its subsequent biochemical transformations. The information presented is intended to support further research and development of NBMPR-P and related compounds.

Cellular Uptake of NBMPR-P

The cellular entry of NBMPR-P, a hydrophilic molecule, is anticipated to be mediated by specialized membrane transport proteins. Based on the extensive research on its parent compound, NBMPR, the primary route of uptake is through Equilibrative Nucleoside Transporters (ENTs), with a potential for involvement of Concentrative Nucleoside Transporters (CNTs).

Equilibrative Nucleoside Transporters (ENTs)

ENTs are a family of sodium-independent facilitated diffusion transporters that move nucleosides and their analogs down their concentration gradient. The most well-characterized of these, Equilibrative Nucleoside Transporter 1 (ENT1) , is known to be potently inhibited by NBMPR in the nanomolar range.[1][2] This high-affinity interaction suggests that NBMPR-P is also a likely substrate or inhibitor of ENT1.

ENT2, another isoform, is less sensitive to NBMPR, typically requiring micromolar concentrations for inhibition.[2] The sensitivity of NBMPR-P transport to these transporters would be a critical factor in determining its cellular accumulation and subsequent biological activity.

Concentrative Nucleoside Transporters (CNTs)

CNTs are sodium-dependent transporters that can move nucleosides against their concentration gradient. While the interaction of NBMPR with CNTs is less defined, some nucleoside analogs are known to be substrates for these transporters.[3] The potential for NBMPR-P to be transported by CNTs, particularly in tissues where they are highly expressed (e.g., epithelial cells), warrants investigation.[3]

Quantitative Data on Nucleoside Transport Inhibition

While specific kinetic data for NBMPR-P is not available, the following table summarizes the inhibitory constants (Ki or IC50) of NBMPR for ENT1, providing a benchmark for expected interactions.

Transporter	Compound	Cell Line	IC50 / Kd	Reference
ENT1	NBMPR	HeLa	0.1 - 1.2 nM (Kd)	[4]
ENT1	NBMPR	K562	0.4 - 1.0 nM (IC50)	[5]
ENT1	NBMPR	HeLa S3	11.3 nM (IC50)	[6]
ENT2	NBMPR	HeLa S3	9.6 µM (IC50)	[6]

Metabolism of NBMPR-P

Once inside the cell, NBMPR-P, as a thiopurine nucleoside phosphonate analog, is expected to undergo a series of enzymatic transformations. The metabolic fate of thiopurines is complex and involves competing pathways that lead to the formation of active cytotoxic metabolites and inactive excretion products.[7][8] The presence of the phosphonate group may influence the initial metabolic steps.

Anabolic Pathway to Active Metabolites

The primary pathway for the activation of thiopurine nucleosides involves their conversion to nucleotides. In the case of NBMPR-P, the phosphonate group may be directly converted or require initial enzymatic modification. The key enzymes in the anabolic pathway include:

• Hypoxanthine-guanine phosphoribosyltransferase (HPRT): This enzyme typically converts the purine (B94841) base (6-mercaptopurine) to its monophosphate nucleotide.[7]

• Thiopurine S-methyltransferase (TPMT): This enzyme methylates the sulfur atom of thiopurines, leading to the formation of methyl-mercaptopurine.[8]

• Inosine monophosphate dehydrogenase (IMPDH) and Guanosine monophosphate synthetase (GMPS): These enzymes are involved in the conversion of thio-inosine monophosphate to thioguanosine monophosphate.[7]

The ultimate active metabolites are thioguanine nucleotides (TGNs), which can be incorporated into DNA and RNA, leading to cytotoxicity.[9]

Catabolic Pathway

The catabolic pathway for thiopurines primarily involves the enzyme Xanthine Oxidase (XO) , which oxidizes 6-mercaptopurine (B1684380) to the inactive metabolite 6-thiouric acid.[8]

Visualizing the Metabolic Pathway

The following diagram illustrates the potential metabolic pathways for NBMPR-P, based on known thiopurine metabolism.

Caption: Proposed cellular uptake and metabolic pathways of NBMPR-P.

Experimental Protocols

To investigate the cellular uptake and metabolism of NBMPR-P, the following experimental protocols, adapted from studies on related compounds, are recommended.

Cellular Uptake Assays

Objective: To determine the kinetics and transporter-dependency of NBMPR-P uptake.

Methodology:

• Cell Culture: Culture a suitable cell line (e.g., HeLa, K562, or a cell line relevant to the therapeutic target) to confluency in appropriate multi-well plates.[4][5]

• Uptake Buffer: Prepare a sodium-containing and a sodium-free uptake buffer (e.g., replacing NaCl with choline (B1196258) chloride) to distinguish between ENT and CNT-mediated transport.

• Radiolabeled Substrate: Utilize radiolabeled NBMPR-P (e.g., [3H]NBMPR-P) or a competing radiolabeled nucleoside (e.g., [3H]uridine or [3H]adenosine).[6]

• Inhibition Studies: Perform uptake assays in the presence of known nucleoside transport inhibitors, such as NBMPR (for ENT1), dipyridamole (B1670753) (for both ENT1 and ENT2), and specific inhibitors for CNTs if available.[3]

• Assay Procedure:

  • Wash cells with uptake buffer.

  • Incubate cells with the radiolabeled substrate and inhibitors for a defined period (e.g., 1-5 minutes) at 37°C.

  • Stop the uptake by rapidly washing the cells with ice-cold uptake buffer containing a high concentration of a non-radiolabeled nucleoside to displace extracellular label.

  • Lyse the cells and measure the intracellular radioactivity using a scintillation counter.

• Data Analysis: Determine the initial rates of uptake and calculate kinetic parameters (Km and Vmax) and inhibitory constants (IC50 or Ki).

Metabolite Analysis

Objective: To identify and quantify the intracellular metabolites of NBMPR-P.

Methodology:

• Cell Treatment: Incubate cells with NBMPR-P at a relevant concentration for various time points.

• Metabolite Extraction:

  • Wash cells with ice-cold saline.

  • Extract intracellular metabolites using a suitable method, such as perchloric acid precipitation followed by neutralization.

• Analytical Method:

  • Separate the metabolites using high-performance liquid chromatography (HPLC).

  • Detect and quantify the metabolites using UV-visible spectroscopy or mass spectrometry (LC-MS/MS).

• Standard Curves: Generate standard curves for NBMPR-P and any available potential metabolite standards to ensure accurate quantification.

Visualizing Experimental and Logical Workflows

The following diagrams illustrate the workflows for the described experimental protocols and the logical relationship for determining transporter involvement.

Caption: Experimental workflow for cellular uptake assay.

References

• 1. Equilibrative Nucleoside Transporters – A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Equilibrative Nucleoside Transporters 1 and 4: Which One Is a Better Target for Cardioprotection Against Ischemia–Reperfusion Injury? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Who Is Who in Adenosine Transport [frontiersin.org]
• 4. Binding of nitrobenzylthioinosine to high-affinity sites on the nucleoside-transport mechanism of HeLa cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Molecular identification of the equilibrative NBMPR-sensitive (es) nucleoside transporter and demonstration of an equilibrative NBMPR-insensitive (ei) transport activity in human erythroleukemia (K562) cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Nucleoside Reverse Transcriptase Inhibitor Interaction with Human Equilibrative Nucleoside Transporters 1 and 2 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ClinPGx [clinpgx.org]
• 8. fg.bmj.com [fg.bmj.com]
• 9. Item - Thiopurine drug metabolism pathway. - Public Library of Science - Figshare [plos.figshare.com]

Protocols & Analytical Methods

Application Notes and Protocols: NBMPR-P in Cancer Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nitrobenzylmercaptopurine ribonucleoside (NBMPR), often referred to as NBMPR-P in its phosphorylated form, is a potent and widely utilized inhibitor of the equilibrative nucleoside transporter 1 (ENT1). ENT1 plays a crucial role in the transport of nucleosides and nucleoside analog drugs across the cell membrane. In the context of cancer research, NBMPR-P serves as a critical tool to investigate the mechanisms of drug resistance, modulate the tumor microenvironment, and explore novel therapeutic combinations. These application notes provide a comprehensive overview of the utility of NBMPR-P, detailed experimental protocols, and a summary of its quantitative effects on various cancer models.

I. Modulation of Chemotherapy Efficacy

A primary application of NBMPR-P in cancer research is the modulation of the efficacy of nucleoside analog chemotherapeutics, such as gemcitabine. By inhibiting ENT1, NBMPR-P can prevent the uptake of these drugs into cancer cells, thereby inducing chemoresistance. This is a valuable technique for studying resistance mechanisms and developing strategies to overcome them.

Conversely, in specific contexts, NBMPR-P has been shown to synergize with certain anti-cancer agents. For instance, in tumor cells overexpressing thymidylate synthase, NBMPR-P can enhance the cytotoxicity of novel antifolates.

Quantitative Data: NBMPR-P Inhibition of Nucleoside Transporters

Transporter	Ligand	Parameter	Value	Cell Line/System	Reference
hENT1	NBMPR	K_i	0.4 nM	PK15 cells expressing hENT1
hENT2	NBMPR	K_i	2800 nM	PK15 cells expressing hENT2
hENT1	NBMPR	IC_50	0.4 ± 0.1 nM	PK15 cells expressing hENT1	[1]
hENT2	NBMPR	IC_50	2.8 ± 0.3 µM	PK15 cells expressing hENT2	[1]
hENT1	NBMPR	IC_50	11.3 nM	HeLa S3 cells	[2]
hENT2	NBMPR	IC_50	9.6 µM	HeLa S3 cells	[2]
ABCG2	NBMPR	IC_50	53 µM	MDCKII-ABCG2 cells	[3]

Quantitative Data: Effect of NBMPR-P on Gemcitabine Uptake in Pancreatic Cancer Cell Lines

Cell Line	NBMPR Concentration	Inhibition of [3H]gemcitabine uptake	Reference
Panc1	100 nM	Almost complete inhibition	[4]
AsPC1	100 nM	Partial inhibition	[4]
BxPC3	100 nM	Partial inhibition	[4]
Capan-1	100 nM	Less significant inhibition	[4]

II. Immunomodulation via the Adenosine (B11128) Pathway

In the tumor microenvironment, high levels of extracellular adenosine act as an immunosuppressive signal, inhibiting the function of effector T cells. Adenosine is transported into T cells via ENT1, where it can exert its immunosuppressive effects. By blocking ENT1, NBMPR-P can prevent adenosine uptake, thereby restoring T-cell function and enhancing anti-tumor immunity. This makes NBMPR-P a valuable tool for studying the interplay between nucleoside metabolism and immune surveillance in cancer.

NBMPR-P blocks adenosine uptake by T-cells, mitigating immunosuppression.

III. Off-Target Effects: Inhibition of ABCG2

Recent studies have revealed that NBMPR-P is not entirely specific to ENTs and can also inhibit the efflux transporter ABCG2 (Breast Cancer Resistance Protein).[3] ABCG2 is a member of the ATP-binding cassette (ABC) transporter family and is known to confer multidrug resistance by actively pumping a wide range of chemotherapeutic drugs out of cancer cells. The inhibitory effect of NBMPR-P on ABCG2 should be considered when interpreting experimental results, as it may contribute to the observed potentiation of certain anticancer drugs.

Experimental Protocols

Protocol 1: [3H]-NBMPR Binding Assay

This assay is used to quantify the number of ENT1 transporters on the cell surface.

Materials:

• Cancer cell line of interest

• Complete culture medium

• Phosphate-Buffered Saline (PBS)

• [3H]-NBMPR (radioligand)

• Unlabeled NBMPR

• Scintillation fluid

• Scintillation counter

Procedure:

• Cell Culture: Culture cells to the desired confluency in appropriate culture vessels.

• Cell Harvesting and Washing:

  • For adherent cells, detach using a non-enzymatic cell dissociation solution. For suspension cells, collect by centrifugation.

  • Wash the cells three times with ice-cold PBS to remove any residual medium.

  • Resuspend the cells in the binding buffer (e.g., PBS) to a concentration of 1 x 10^6 cells/mL.

• Binding Reaction:

  • Prepare two sets of tubes for each cell line: one for total binding and one for non-specific binding.

  • To the "total binding" tubes, add a known concentration of [3H]-NBMPR (e.g., 5 nM).

  • To the "non-specific binding" tubes, add the same concentration of [3H]-NBMPR plus a high concentration of unlabeled NBMPR (e.g., 10 µM) to saturate the specific binding sites.

  • Add 100 µL of the cell suspension to each tube.

  • Incubate at room temperature for 30-60 minutes to allow binding to reach equilibrium.

• Termination of Binding:

  • Rapidly terminate the binding reaction by adding 4 mL of ice-cold PBS to each tube, followed by vacuum filtration through glass fiber filters (e.g., Whatman GF/C).

  • Wash the filters three times with 4 mL of ice-cold PBS to remove unbound radioligand.

• Quantification:

  • Place the filters in scintillation vials.

  • Add an appropriate volume of scintillation fluid.

  • Measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Specific Binding = Total Binding - Non-specific Binding.

  • The amount of specific binding can be used to calculate the number of ENT1 sites per cell (Bmax) and the dissociation constant (Kd) by performing saturation binding experiments with varying concentrations of [3H]-NBMPR.

Workflow for the [3H]-NBMPR Binding Assay.

Protocol 2: Nucleoside Uptake Assay (e.g., [3H]-Uridine)

This assay measures the functional activity of nucleoside transporters.

Materials:

• Cancer cell line of interest

• Complete culture medium

• Transport buffer (e.g., sodium-free buffer)

• [3H]-Uridine (or another radiolabeled nucleoside)

• Unlabeled uridine (B1682114)

• NBMPR-P

• Scintillation fluid

• Scintillation counter

Procedure:

• Cell Culture and Seeding: Seed cells in 24-well plates and grow to confluency.

• Pre-incubation:

  • Wash the cells twice with transport buffer.

  • Pre-incubate the cells in transport buffer for 15-30 minutes at 37°C.

  • For inhibitor studies, add NBMPR-P to the desired final concentration during the last 10-15 minutes of pre-incubation.

• Uptake Initiation:

  • Initiate uptake by adding the transport buffer containing [3H]-uridine at a specific concentration (e.g., 1 µM).

  • Incubate for a short period (e.g., 1-5 minutes) at 37°C. The incubation time should be within the linear range of uptake.

• Uptake Termination:

  • Rapidly terminate the uptake by aspirating the radioactive medium and washing the cells three times with ice-cold transport buffer containing a high concentration of unlabeled uridine (e.g., 1 mM) to displace any non-specifically bound radiolabel.

• Cell Lysis and Quantification:

  • Lyse the cells in each well with a lysis buffer (e.g., 0.1 M NaOH or a detergent-based buffer).

  • Transfer the lysate to scintillation vials.

  • Add scintillation fluid and measure radioactivity using a scintillation counter.

• Data Analysis:

  • Normalize the radioactivity counts to the protein concentration of each well.

  • Calculate the rate of uptake (e.g., in pmol/mg protein/min).

  • To determine the ENT1-specific uptake, subtract the uptake in the presence of a saturating concentration of NBMPR-P from the total uptake.

Workflow for the Nucleoside Uptake Assay.

Protocol 3: In Vitro Synergy Assessment

This protocol is to determine if NBMPR-P acts synergistically, additively, or antagonistically with a chemotherapeutic agent.

Materials:

• Cancer cell line of interest

• Complete culture medium

• 96-well plates

• NBMPR-P

• Chemotherapeutic agent

• Cell viability assay reagent (e.g., MTT, CellTiter-Glo)

• Plate reader

Procedure:

• Cell Seeding: Seed cells in 96-well plates at an appropriate density and allow them to attach overnight.

• Drug Treatment:

  • Prepare serial dilutions of NBMPR-P and the chemotherapeutic agent, both alone and in combination at a constant ratio.

  • Treat the cells with the drugs for a specified period (e.g., 48-72 hours).

• Cell Viability Assay:

  • Perform a cell viability assay according to the manufacturer's instructions.

• Data Analysis:

  • Calculate the percentage of cell viability for each treatment condition relative to the untreated control.

  • Determine the IC50 value for each drug alone.

  • Use software like CompuSyn to calculate the Combination Index (CI).

    • CI < 1 indicates synergy.

    • CI = 1 indicates an additive effect.

    • CI > 1 indicates antagonism.

Conclusion

NBMPR-P is an indispensable tool in cancer research, enabling detailed investigation into nucleoside transporter function, mechanisms of drug resistance, and the immunomodulatory role of the adenosine pathway. The protocols and data presented here provide a foundation for researchers to effectively utilize NBMPR-P in their studies to advance the understanding and treatment of cancer. Careful consideration of its off-target effects on transporters like ABCG2 is crucial for accurate data interpretation.

References

• 1. Kinetic and pharmacological properties of cloned human equilibrative nucleoside transporters, ENT1 and ENT2, stably expressed in nucleoside transporter-deficient PK15 cells. Ent2 exhibits a low affinity for guanosine and cytidine but a high affinity for inosine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Nucleoside Reverse Transcriptase Inhibitor Interaction with Human Equilibrative Nucleoside Transporters 1 and 2 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. S-(4-Nitrobenzyl)-6-thioinosine (NBMPR) is Not a Selective Inhibitor of Equilibrative Nucleoside Transporters but Also Blocks Efflux Activity of Breast Cancer Resistance Protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: The Role of Nitrobenzylthioinosine 5'-monophosphate in Antiviral Drug Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Nitrobenzylthioinosine 5'-monophosphate (NBMPR-P) in the context of antiviral drug studies. The information presented is intended to guide researchers in understanding its mechanism of action, potential applications in research, and detailed protocols for relevant experimental assays.

Introduction and Background

Nitrobenzylthioinosine (NBMPR) is a well-characterized and potent inhibitor of the human equilibrative nucleoside transporter 1 (hENT1). ENT1 is a crucial membrane protein responsible for the facilitated diffusion of nucleosides and nucleoside analog drugs across cell membranes. Many antiviral drugs, particularly nucleoside analogs, rely on transporters like ENT1 to enter host cells to exert their effect.

The 5'-monophosphate form, NBMPR-P, is the phosphorylated derivative of NBMPR. In antiviral drug development, nucleoside analogs are often converted to their monophosphate forms as a prodrug strategy. This approach can bypass the initial and often rate-limiting phosphorylation step catalyzed by host cell kinases, potentially leading to improved antiviral potency. While the direct antiviral activity of NBMPR-P has not been extensively documented in publicly available literature, its parent compound, NBMPR, is a critical tool in antiviral research.

Mechanism of Action

The primary mechanism of action of NBMPR is the high-affinity binding to and inhibition of ENT1. This inhibition blocks the transport of natural nucleosides and, importantly, nucleoside analog antiviral drugs that are substrates of ENT1. Therefore, in a research setting, NBMPR is often used to determine if an antiviral drug's uptake is dependent on the ENT1 transporter. Inhibition of ENT1 by NBMPR would lead to a decrease in the intracellular concentration of the antiviral drug, thereby reducing its efficacy.

As a monophosphate nucleotide analog, the theoretical role of NBMPR-P in antiviral studies could be twofold:

• As a research tool: Similar to NBMPR, NBMPR-P could be used to probe nucleoside and nucleotide transport mechanisms.

• As a hypothetical antiviral candidate: While not established, if NBMPR or its metabolites had any intrinsic antiviral activity, the 5'-monophosphate form would be a logical next step in its development as a prodrug.

Data Presentation: Inhibitory Activity of NBMPR

The following table summarizes the known inhibitory concentrations of the parent compound, NBMPR, against nucleoside transporters. This data is crucial for designing experiments to study the transport of antiviral nucleoside analogs.

Compound	Transporter	Inhibition Constant (Ki)	50% Inhibitory Concentration (IC50)	Cell Lines Tested	Reference
NBMPR	hENT1	0.4 nM	11.3 nM	HeLa, PK15
NBMPR	hENT2	2800 nM	9.6 µM	HeLa, PK15

This table will be updated as more data on NBMPR-P becomes available.

Signaling Pathways and Experimental Workflows

The interaction between NBMPR, the ENT1 transporter, and antiviral nucleoside analogs can be visualized as a clear pathway. Understanding this is fundamental to designing and interpreting experiments using NBMPR or its derivatives.

Caption: Workflow of ENT1 inhibition by NBMPR and its effect on antiviral drug action.

The logical workflow for assessing the antiviral potential of a compound like NBMPR-P would follow a standard preclinical evaluation pipeline.

Application Notes and Protocols for Studying Adenosine Uptake in Neurons using NBMPR-P

For Researchers, Scientists, and Drug Development Professionals

Introduction

Adenosine (B11128) is a critical neuromodulator in the central nervous system (CNS), playing a pivotal role in regulating neuronal excitability, sleep, and neuroprotection. The extracellular concentration of adenosine is tightly controlled by equilibrative nucleoside transporters (ENTs), primarily ENT1. S-(4-Nitrobenzyl)-6-thioinosine (NBMPR) is a potent and selective inhibitor of ENT1, making it an invaluable tool for studying the dynamics of adenosine transport in neurons.[1] NBMPR-P, the phosphorylated prodrug of NBMPR, is often utilized in in vivo studies due to its pharmacological properties.[2] These application notes provide detailed protocols for utilizing NBMPR and its radiolabeled form, [³H]NBMPR, to investigate adenosine uptake in neuronal preparations.

Mechanism of Action

NBMPR binds with high affinity to the ENT1 transporter, effectively blocking the uptake of adenosine into neurons. This inhibition leads to an increase in the extracellular concentration of adenosine, thereby potentiating its effects on adenosine receptors. The high selectivity of NBMPR for ENT1 over ENT2 allows for the specific investigation of ENT1's role in adenosine signaling.

Quantitative Data

The following tables summarize the key quantitative parameters of NBMPR binding and inhibition, providing a reference for experimental design.

Table 1: Binding Affinity of NBMPR

Preparation	Ligand	Kd (nM)	Bmax	Reference
Rat Cerebral Cortical Synaptosomes	[³H]NBMPR	0.05	113 fmol/mg protein	[1]
Guinea Pig Brain Membranes	[³H]NBMPR	0.075 ± 0.012	0.24 ± 0.04 pmol/mg protein
PK15 Cells Expressing hENT1	[³H]NBMPR	0.377 ± 0.098	34,000 transporters/cell	[3]
Crude Membranes from hENT1-expressing cells	[³H]NBMPR	0.17 ± 0.03	1125 ± 146 fmol/mg protein	[3]

Table 2: Inhibitory Constants of NBMPR

Transporter	Cell Line	Ligand Inhibited	Ki (nM)	Reference
Human ENT1 (hENT1)	-	-	0.4
Human ENT2 (hENT2)	-	-	2800

Table 3: IC50 Values of NBMPR for Nucleoside Uptake

Transporter	Cell Line	Substrate	IC50	Reference
ENT1	HeLa	Uridine	11.3 nM
ENT2	HeLa	Uridine	9.6 µM
ENT1	PK15 cells expressing hENT1	Uridine	0.4 ± 0.1 nM	[3]
ENT2	PK15 cells expressing hENT2	Uridine	2.8 ± 0.3 µM	[3]

Experimental Protocols

[³H]NBMPR Binding Assay in Neuronal Tissue Homogenates

This protocol describes a method to quantify the density of ENT1 transporters in neuronal tissue.

Workflow for [³H]NBMPR Binding Assay

Materials:

• Neuronal tissue (e.g., cerebral cortex)

• [³H]NBMPR (specific activity ~20-30 Ci/mmol)

• Unlabeled NBMPR

• Binding Buffer: 50 mM Tris-HCl, pH 7.4

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4

• Glass fiber filters (e.g., Whatman GF/B)

• Scintillation cocktail

• Scintillation counter

Procedure:

• Tissue Preparation: Homogenize neuronal tissue in ice-cold Binding Buffer using a glass-Teflon homogenizer. Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and cellular debris. Collect the supernatant and centrifuge at 40,000 x g for 30 minutes at 4°C to pellet the membranes. Resuspend the membrane pellet in fresh, ice-cold Binding Buffer to a final protein concentration of 0.1-0.5 mg/mL.

• Incubation:

  • Total Binding: In duplicate, add 100 µL of the membrane suspension to tubes containing 25 nM [³H]NBMPR in a final volume of 250 µL of Binding Buffer.

  • Non-specific Binding: In duplicate, add 100 µL of the membrane suspension to tubes containing 25 nM [³H]NBMPR and 20 µM unlabeled NBMPR in a final volume of 250 µL of Binding Buffer.[4]

• Incubate all tubes at room temperature (22-25°C) for 60 minutes to reach equilibrium.[4]

• Filtration: Terminate the binding reaction by rapid filtration through glass fiber filters under vacuum. Wash the filters three times with 5 mL of ice-cold Wash Buffer.

• Quantification: Place the filters in scintillation vials, add 5 mL of scintillation cocktail, and quantify the radioactivity using a scintillation counter.

• Data Analysis: Calculate specific binding by subtracting the non-specific binding from the total binding. The density of ENT1 sites (Bmax) and the dissociation constant (Kd) can be determined by performing saturation binding experiments with increasing concentrations of [³H]NBMPR and analyzing the data using Scatchard analysis.

Adenosine Uptake Inhibition Assay in Cultured Neurons

This protocol measures the inhibition of adenosine uptake by NBMPR in cultured neuronal cells.

Workflow for Adenosine Uptake Inhibition Assay

Materials:

• Cultured primary neurons or neuronal cell line

• [³H]Adenosine (specific activity ~15-30 Ci/mmol)

• NBMPR

• Assay Buffer (e.g., Krebs-Ringer-HEPES buffer: 120 mM NaCl, 4.7 mM KCl, 2.2 mM CaCl₂, 1.2 mM MgSO₄, 1.2 mM KH₂PO₄, 10 mM HEPES, 10 mM Glucose, pH 7.4)

• Ice-cold Wash Buffer (Assay Buffer without glucose)

• Cell lysis buffer (e.g., 0.1 M NaOH with 0.1% SDS)

• Scintillation cocktail

• Scintillation counter

Procedure:

• Cell Culture: Plate neurons in 24- or 48-well plates and culture until they form a confluent monolayer.

• Pre-incubation: Aspirate the culture medium and wash the cells twice with pre-warmed (37°C) Assay Buffer. Add Assay Buffer containing various concentrations of NBMPR (e.g., 0.1 nM to 1 µM) or vehicle control to the wells. Incubate for 15-30 minutes at 37°C.

• Uptake: Initiate adenosine uptake by adding [³H]Adenosine to each well to a final concentration of 10 µM.[5] Incubate for a short period (e.g., 15 seconds to 2 minutes) at 37°C.[5][6] The optimal time should be determined empirically to ensure initial uptake rates are measured.

• Termination: Rapidly aspirate the radioactive solution and wash the cells three times with ice-cold Wash Buffer to stop the uptake.

• Lysis and Quantification: Lyse the cells by adding cell lysis buffer to each well. Transfer the lysate to scintillation vials, add scintillation cocktail, and measure the radioactivity.

• Data Analysis: Determine the amount of [³H]Adenosine taken up per well. Plot the percentage of inhibition against the logarithm of the NBMPR concentration to calculate the IC50 value.

In Vivo Neuroprotection Study with NBMPR-P in a Rodent Model of Cerebral Ischemia

This protocol provides a general framework for assessing the neuroprotective effects of NBMPR-P in an animal model of stroke.

Workflow for In Vivo Neuroprotection Study

Materials:

• Rodents (e.g., mice or rats)

• NBMPR-P

• Sterile saline or appropriate vehicle

• Anesthetics

• Surgical instruments for inducing cerebral ischemia (e.g., middle cerebral artery occlusion - MCAO)

• TTC (2,3,5-triphenyltetrazolium chloride) stain for infarct volume analysis

Procedure:

• Animal Acclimatization: Acclimatize animals to the housing conditions for at least one week before the experiment.

• Drug Administration: Administer NBMPR-P (e.g., ~20 mg/kg, intraperitoneally) or vehicle to the animals.[2] The timing of administration should be determined based on the experimental question (e.g., 30-60 minutes before ischemia induction).

• Induction of Cerebral Ischemia: Induce focal cerebral ischemia using a standard model such as MCAO. The duration of occlusion will depend on the desired severity of the ischemic insult.

• Reperfusion: After the ischemic period, withdraw the occluding filament to allow for reperfusion.

• Assessment of Neuroprotection:

  • Neurological Deficit Scoring: At various time points after reperfusion (e.g., 24, 48, 72 hours), assess neurological function using a standardized scoring system.

  • Infarct Volume Measurement: At the end of the experiment (e.g., 72 hours post-ischemia), euthanize the animals and perfuse the brains. Section the brains and stain with TTC to visualize the infarct area. Calculate the infarct volume using image analysis software.

• Data Analysis: Compare the neurological deficit scores and infarct volumes between the NBMPR-P-treated and vehicle-treated groups to determine the neuroprotective efficacy of the compound.

Signaling Pathway

NBMPR-P's Mechanism of Action in Neurons

References

• 1. Equilibrative Nucleoside Transporters – A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In vivo effectiveness of several nucleoside transport inhibitors in mice and hamsters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Regulation of ENT1 Expression and ENT1-Dependent Nucleoside Transport by c-Jun N-terminal Kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Characterization of the uptake of adenosine by cultured rat hippocampal cells and inhibition of the uptake by xanthine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]

Application Notes and Protocols for the Experimental Use of "Nitrobenzylthioinosine 5'-monophosphate" in Rodent Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the experimental use of Nitrobenzylthioinosine 5'-monophosphate (NBMPR-P) in rodent models. NBMPR-P is the water-soluble prodrug of Nitrobenzylthioinosine (NBMPR), a potent inhibitor of the equilibrative nucleoside transporter 1 (ENT1). Inhibition of ENT1 blocks the cellular uptake of nucleosides, most notably adenosine (B11128), leading to an increase in their extracellular concentrations. This mechanism is being explored for therapeutic potential in various fields, including oncology and neuroscience.

Data Presentation

The following tables summarize quantitative data from various studies utilizing NBMPR-P in rodent models.

Table 1: In Vivo Efficacy and Dosing of NBMPR-P in Rodent Models

Rodent Model	Application/Disease Model	Dosing Regimen	Vehicle	Key Findings	Reference
BALB/c Mice	Nucleoside Transport Inhibition	ca. 20 mg/kg, i.p.	Not Specified	Full inhibition of adenosine transport for 4-5 hours.	[1]
Hamsters	Nucleoside Transport Inhibition	ca. 20 mg/kg, i.p.	Not Specified	Full inhibition of adenosine transport for at least 3-4 hours.	[1]
C57BL/6 or Balb/c Mice	Cancer (MCA205, CT26, MC38 tumors)	20 mg/kg, i.p., daily for 10 days	15% DMSO, 15% Kolliphor HS15, and 70% saline	Significantly suppressed tumor growth.
C57BL/6J Mice	Anxiety-like Behavior	Microinjection into the amygdala	2% DMSO	Reduced anxiety-like behavior in the open field and elevated plus maze tests.
L1210 Leukemia-implanted Mice	Chemotherapy-induced Neurotoxicity	Co-administered with fludarabine (B1672870) phosphate	Not Specified	Reduced the incidence of fatal neurotoxicity.
B16 Melanoma-bearing C57BL Mice	Cancer Chemotherapy (in combination with PALA)	50 or 100 mg/kg, i.p., daily for 4 days	Not Specified	Achieved similar tumor growth delay as a double dose of PALA alone, but with increased toxicity.
Wild-type Mice	Pharmacokinetic Interaction Study	100 mg/kg, p.o.	Normal Saline	Increased plasma concentrations of co-administered cytarabine (B982) by 2.5-fold.

Table 2: Pharmacokinetic Parameters of NBMPR in Mice Following Intraperitoneal Administration of NBMPR-P

Parameter	Value	Unit
Plasma
Time to Maximum Concentration (Tmax)	~20	min
Half-life (t½)	0.39	h
Erythrocytes
Time to Maximum Concentration (Tmax)	~20	min
Half-life (t½)	0.68	h
Systemic
Apparent Volume of Distribution (Vd)	0.61	L/kg
Clearance (CL)	1.1	L/h per kg

Data derived from a study where NBMPR content was measured after i.p. injection of the disodium (B8443419) salt of NBMPR-P.[2]

Experimental Protocols

Protocol 1: Intraperitoneal (i.p.) Administration of NBMPR-P in Mice

This protocol is a general guideline for the intraperitoneal administration of NBMPR-P for studies on nucleoside transport inhibition or cancer models.

Materials:

• Nitrobenzylthioinosine 5'-monophosphate (NBMPR-P)

• Sterile Normal Saline (0.9% NaCl) or Phosphate-Buffered Saline (PBS)

• Sterile microcentrifuge tubes

• Vortex mixer

• Syringes (1 mL) with appropriate gauge needles (e.g., 25-27G)

• Animal scale

• 70% Ethanol for disinfection

Procedure:

• Preparation of NBMPR-P Solution:

  • On the day of injection, weigh the required amount of NBMPR-P.

  • Suspend the NBMPR-P in sterile normal saline or PBS to the desired concentration (e.g., for a 20 mg/kg dose in a 25g mouse with an injection volume of 100 µL, the concentration would be 5 mg/mL).

  • Vortex the solution thoroughly to ensure a uniform suspension. Keep the solution on ice if not used immediately.

• Animal Preparation:

  • Weigh the mouse accurately to determine the correct volume of the NBMPR-P suspension to be administered.

  • Restrain the mouse securely. One common method is to grasp the loose skin over the shoulders and neck to immobilize the head and forelimbs.

• Injection:

  • Disinfect the injection site in the lower right quadrant of the abdomen with 70% ethanol. This location minimizes the risk of puncturing the cecum, bladder, or other vital organs.[3][4]

  • Tilt the mouse's head slightly downwards to help displace the abdominal organs.[3]

  • Insert the needle, bevel up, at a 30-45 degree angle into the peritoneal cavity.[4]

  • Gently aspirate to ensure that no blood vessel or organ has been punctured. If fluid is drawn, withdraw the needle and reinject at a different site with a new needle.[3]

  • Slowly inject the NBMPR-P suspension.

  • Withdraw the needle and return the mouse to its cage.

• Post-injection Monitoring:

  • Monitor the animal for any signs of distress or adverse reactions immediately after the injection and at regular intervals as required by the experimental design.

Protocol 2: Oral Gavage Administration of NBMPR-P in Rodents

This protocol provides a general method for administering NBMPR-P orally, for example, in pharmacokinetic interaction studies.

Materials:

• Nitrobenzylthioinosine 5'-monophosphate (NBMPR-P)

• Sterile Normal Saline (0.9% NaCl)

• Sterile microcentrifuge tubes

• Vortex mixer

• Appropriately sized oral gavage needles (flexible or curved with a bulbous tip are recommended to prevent injury).

• Syringes

• Animal scale

Procedure:

• Preparation of NBMPR-P Suspension:

  • Prepare the NBMPR-P suspension in sterile normal saline as described in Protocol 1.

• Animal Preparation and Gavage Needle Measurement:

  • Weigh the rodent to calculate the required dose volume.

  • Measure the correct length for gavage needle insertion by holding the needle alongside the animal, with the tip at the corner of the mouth and the end at the last rib. Mark the needle at the level of the animal's nose to prevent over-insertion.[5][6]

• Administration:

  • Securely restrain the animal in an upright position.

  • Gently insert the gavage needle into the diastema (the gap between the incisors and molars) and advance it along the roof of the mouth towards the esophagus. The animal should swallow as the tube passes.[6]

  • Do not force the needle. If resistance is met, withdraw and re-attempt.

  • Once the needle is in place, dispense the NBMPR-P suspension slowly and steadily.

  • Gently remove the needle along the same path of insertion.

• Post-gavage Monitoring:

  • Return the animal to its cage and observe for any signs of respiratory distress (e.g., gurgling sounds, fluid from the nose), which could indicate accidental administration into the trachea.

Visualizations

Signaling Pathway of ENT1 Inhibition by NBMPR-P in the Tumor Microenvironment

Caption: ENT1 inhibition by NBMPR-P in the tumor microenvironment.

Experimental Workflow for a Rodent Cancer Study with NBMPR-P

Caption: General workflow for an in vivo cancer study using NBMPR-P.

References

• 1. In vivo effectiveness of several nucleoside transport inhibitors in mice and hamsters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Measurement of nitrobenzylthioinosine in plasma and erythrocytes: a pharmacokinetic study in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Intraperitoneal Injection in Mice | Animals in Science [queensu.ca]
• 4. animalcare.ubc.ca [animalcare.ubc.ca]
• 5. research.fsu.edu [research.fsu.edu]
• 6. iacuc.ucsf.edu [iacuc.ucsf.edu]

Application Notes and Protocols: The Dual Role of NBMPR-P in Chemotherapy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nitrobenzylmercaptopurine riboside 5'-monophosphate (NBMPR-P) is the membrane-impermeant prodrug of nitrobenzylmercaptopurine riboside (NBMPR), a potent and specific inhibitor of the equilibrative nucleoside transporter 1 (ENT1). ENT1 is a crucial membrane protein responsible for the bidirectional transport of nucleosides and nucleoside analog drugs across the cell membrane. The conversion of NBMPR-P to the active, membrane-permeant NBMPR is facilitated by ecto-5'-nucleotidases present on the cell surface[1]. This targeted delivery of an ENT1 inhibitor allows for the modulation of intracellular and extracellular nucleoside concentrations, presenting a nuanced approach to combination chemotherapy.

The role of ENT1 inhibition in cancer therapy is multifaceted and context-dependent. For nucleoside analog chemotherapeutics that rely on ENT1 for cellular uptake, such as gemcitabine (B846) and cytarabine, inhibition by NBMPR can lead to chemoresistance. Conversely, in the tumor microenvironment, high concentrations of adenosine (B11128) exert immunosuppressive effects on T-cells. By blocking adenosine uptake into activated T-cells via ENT1, NBMPR can restore their anti-tumor function, suggesting a synergistic potential with immunotherapy and potentially other chemotherapeutic agents.

These application notes provide a comprehensive overview of the use of NBMPR-P in combination with chemotherapeutic agents, detailing its mechanism of action, providing quantitative data on its effects, and offering detailed experimental protocols for its study.

Data Presentation: Quantitative Effects of NBMPR on Chemotherapeutic Efficacy

The following tables summarize the quantitative data on the effects of NBMPR in combination with various chemotherapeutic agents.

Table 1: Effect of NBMPR on the Efficacy of Nucleoside Analog Chemotherapeutics

Chemotherapeutic Agent	Cell Line	NBMPR Concentration	Effect on IC50	Fold Change in IC50	Reference(s)
Gemcitabine	NCI-H23 (NSCLC)	Not Specified	Increased resistance	Not Specified	[2]
Gemcitabine	Various	Not Specified	Increased resistance	39- to 1800-fold	[3]
Cytarabine (Ara-C)	Mouse model	100 mg/kg (oral)	Increased plasma conc.	2.5-fold	[4][5]

Table 2: Inhibitory Constants of NBMPR

Target	Species	Inhibitory Constant (Ki or IC50)	Reference(s)
hENT1	Human	Kᵢ: 0.4 nM
hENT2	Human	Kᵢ: 2800 nM
ABCG2	Human	IC₅₀: 53 µM	[6]

Signaling Pathways and Mechanisms of Action

1. Modulation of Nucleoside Analog Uptake

NBMPR's primary mechanism in the context of nucleoside analog chemotherapy is the direct inhibition of ENT1. This blockage prevents or reduces the cellular uptake of drugs like gemcitabine and cytarabine, which are hydrophilic and require transporters to cross the cell membrane. This leads to a decrease in the intracellular concentration of the active drug, thereby conferring resistance.

Mechanism of NBMPR-induced chemoresistance to nucleoside analogs.

2. Reversal of T-Cell Suppression in the Tumor Microenvironment

The tumor microenvironment is often characterized by high levels of adenosine, which has immunosuppressive properties. Activated T-cells upregulate ENT1, and the subsequent uptake of adenosine leads to the inhibition of de novo pyrimidine (B1678525) synthesis, impairing T-cell proliferation and effector function. By blocking ENT1, NBMPR prevents this intracellular accumulation of adenosine, thereby restoring T-cell activity and enhancing anti-tumor immunity.

Reversal of adenosine-mediated T-cell suppression by NBMPR.

Experimental Protocols

Protocol 1: In Vitro Cytotoxicity Assay (MTT Assay)

This protocol is for determining the effect of NBMPR-P in combination with a chemotherapeutic agent on the viability of cancer cells.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• 96-well plates

• NBMPR-P (to be converted to NBMPR by ecto-5'-nucleotidases on the cell surface)

• Chemotherapeutic agent

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium.

• Incubate for 24 hours at 37°C in a humidified 5% CO₂ incubator.

• Prepare serial dilutions of the chemotherapeutic agent and NBMPR-P in complete medium.

• Remove the medium from the wells and add 100 µL of medium containing the drugs, alone or in combination. Include wells with medium only as a negative control.

• Incubate for 48-72 hours.

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the untreated control and determine the IC50 values.

Workflow for the in vitro cytotoxicity (MTT) assay.

Protocol 2: Radiolabeled Nucleoside Uptake Assay

This protocol is to measure the inhibition of ENT1-mediated nucleoside transport by NBMPR.

Materials:

• Cells expressing ENT1 (e.g., HeLa cells)

• Transport buffer (e.g., PBS with 1 mM CaCl₂ and 1 mM MgCl₂)

• [³H]-Uridine or another suitable radiolabeled nucleoside

• NBMPR

• Scintillation fluid

• Scintillation counter

Procedure:

• Seed cells in 24-well plates and grow to confluency.

• Wash the cells twice with transport buffer.

• Pre-incubate the cells with varying concentrations of NBMPR in transport buffer for 15 minutes at room temperature.

• Initiate the uptake by adding transport buffer containing a fixed concentration of [³H]-uridine (e.g., 1 µM) and the corresponding NBMPR concentration.

• Incubate for a short period (e.g., 1-5 minutes) at room temperature.

• Terminate the uptake by rapidly washing the cells three times with ice-cold transport buffer.

• Lyse the cells with a lysis buffer (e.g., 0.1 M NaOH with 1% SDS).

• Transfer the lysate to a scintillation vial, add scintillation fluid, and measure the radioactivity using a scintillation counter.

• Determine the protein concentration of the lysate to normalize the uptake data.

• Calculate the percentage of inhibition of nucleoside uptake at each NBMPR concentration.

Conclusion

The use of NBMPR-P in combination with chemotherapeutic agents presents a complex but potentially powerful strategy in cancer treatment. Its ability to modulate the efficacy of nucleoside analogs and to reverse immunosuppression in the tumor microenvironment highlights the importance of a deep understanding of the underlying cellular and molecular mechanisms. The protocols and data presented here provide a foundation for researchers to explore these dual roles of ENT1 inhibition and to develop novel therapeutic approaches. Further research is warranted to expand the quantitative data on a wider range of chemotherapeutic combinations and to further elucidate the intricate signaling pathways involved.

References

• 1. Dephosphorylation of nitrobenzylthioinosine 5'-monophosphate by ecto 5'-nucleotidase of HeLa cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Novel C2-Purine Position Analogs of Nitrobenzylmercaptopurine Riboside as Human Equilibrative Nucleoside Transporter 1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Inhibition of ENT1 relieves intracellular adenosine-mediated T cell suppression in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. bio.libretexts.org [bio.libretexts.org]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Flow Cytometry Assays Utilizing Nitrobenzylthioinosine Analogs

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and protocols for utilizing nitrobenzylthioinosine (NBMPR) analogs in flow cytometry assays to characterize and quantify the equilibrative nucleoside transporter 1 (ENT1). This powerful technique offers a non-radioactive, high-throughput method for screening potential drug candidates that target ENT1, a key protein involved in nucleoside salvage pathways and the uptake of various nucleoside-based therapeutics.

Introduction

The equilibrative nucleoside transporter 1 (ENT1), a member of the SLC29 transporter family, facilitates the bidirectional transport of nucleosides across the plasma membrane. This process is crucial for nucleotide biosynthesis and the cellular uptake of nucleoside analog drugs used in cancer and viral chemotherapy.[1][2] Consequently, ENT1 is a significant target in drug development. Nitrobenzylthioinosine (NBMPR) and its analogs are potent and specific inhibitors of ENT1.[3] Flow cytometry, with its ability to perform rapid, multi-parameter analysis of single cells, provides an excellent platform for studying the interaction of these compounds with ENT1.[3][4]

Fluorescently labeled NBMPR analogs, such as SAENTA-fluorescein, serve as high-affinity probes for ENT1.[3][5] Flow cytometry assays employing these fluorescent ligands allow for the direct quantification of ENT1 sites on the cell surface and the determination of the binding affinities of unlabeled competitor compounds.[5] This approach is particularly valuable for screening compound libraries to identify novel ENT1 inhibitors and for characterizing the ENT1 expression profile of various cell types, including patient-derived cancer cells.[1][5]

Principle of the Assay

The most common flow cytometry assay utilizing NBMPR analogs is a competitive binding assay. In this setup, a fluorescently labeled NBMPR analog with a known high affinity for ENT1 is used as a probe. Cells expressing ENT1 are incubated with this fluorescent probe in the presence or absence of a test compound (an unlabeled NBMPR analog or a potential drug candidate).

If the test compound binds to ENT1, it will compete with the fluorescent probe for the same binding site. This competition results in a decrease in the fluorescence signal from the cells, which can be quantified by flow cytometry. The degree of fluorescence reduction is proportional to the affinity and concentration of the test compound. By performing these measurements over a range of competitor concentrations, a competition curve can be generated, from which the inhibitory constant (Ki) of the test compound can be calculated.

Data Presentation

The following tables summarize quantitative data for various NBMPR analogs and other compounds that have been evaluated using flow cytometry-based ENT1 binding assays.

Table 1: Binding Affinities of Fluorescent Probes for ENT1

Fluorescent Probe	Dissociation Constant (Kd) (nM)	Cell Type	Reference
5-(SAENTA-x8)-fluorescein	0.9 ± 0.1	Human leukemic myeloblasts	[5]

Table 2: Inhibitory Constants (Ki) of NBMPR and its Analogs for ENT1

Compound	Inhibitory Constant (Ki) (nM)	Assay Conditions	Reference
NBMPR	0.70	Competitive binding with 5-(SAENTA)-X8-fluorescein	[6]
NBMPR	0.43	Competitive binding with SAENTA-fluorescein	[3]
Compound 4 (nitro-1,2,3,4-tetrahydroisoquinolylpurine riboside isomer)	0.45	Competitive binding with 5-(SAENTA)-X8-fluorescein	[6]
Compound 5 (nitro-1,2,3,4-tetrahydroisoquinolylpurine riboside isomer)	300	Competitive binding with 5-(SAENTA)-X8-fluorescein	[6]

Table 3: Inhibitory Constants (Ki) of Dipyridamole and its Analogs for ENT1

Compound	Inhibitory Constant (Ki) (nM)	Assay Conditions	Reference
Dipyridamole	308	Competitive binding with SAENTA-fluorescein	[3]
Compound 13 (2,6-bis(diethanolamino)-4,8-diheptamethyleneimino-pyrimido[5,4-d]pyrimidine)	0.49	Competitive binding with SAENTA-fluorescein	[3]

Experimental Protocols

Protocol 1: Quantification of Cell Surface ENT1 using a Fluorescent NBMPR Analog

This protocol describes the direct staining of cell surface ENT1 using a fluorescently labeled NBMPR analog.

Materials:

• Cells expressing ENT1 (e.g., human leukemia cell line like K562 or CEM)

• Fluorescently labeled NBMPR analog (e.g., 5-(SAENTA-x8)-fluorescein)

• Phosphate-Buffered Saline (PBS)

• Flow Cytometry Staining Buffer (PBS with 1% Bovine Serum Albumin)

• Flow cytometer

• Microcentrifuge tubes

Procedure:

• Cell Preparation:

  • Harvest cells and wash twice with cold PBS by centrifugation at 300 x g for 5 minutes.

  • Resuspend the cell pellet in Flow Cytometry Staining Buffer.

  • Perform a cell count and adjust the cell concentration to 1 x 10^6 cells/mL.

• Staining:

  • Aliquot 100 µL of the cell suspension (1 x 10^5 cells) into microcentrifuge tubes.

  • Add the fluorescent NBMPR analog to the cells at a final concentration determined by a prior titration experiment (typically in the low nM range).

  • To determine non-specific binding, include a control tube with a high concentration of unlabeled NBMPR (e.g., 1 µM).

  • Incubate the cells for 30-60 minutes on ice, protected from light.

• Washing:

  • Wash the cells twice with 1 mL of cold Flow Cytometry Staining Buffer to remove unbound fluorescent probe. Centrifuge at 300 x g for 5 minutes between washes.

• Flow Cytometric Analysis:

  • Resuspend the final cell pellet in 300-500 µL of Flow Cytometry Staining Buffer.

  • Acquire data on a flow cytometer, collecting fluorescence data for at least 10,000 events per sample.

  • The specific fluorescence signal is calculated by subtracting the mean fluorescence intensity of the non-specific binding control from the mean fluorescence intensity of the total binding sample.

Protocol 2: Competitive Binding Assay for Determining the Ki of a Test Compound

This protocol outlines the procedure for a competitive binding assay to determine the inhibitory constant (Ki) of an unlabeled test compound.

Materials:

• All materials from Protocol 1

• Unlabeled test compound

Procedure:

• Cell Preparation:

  • Prepare cells as described in Protocol 1, step 1.

• Competitive Staining:

  • Prepare a series of dilutions of the unlabeled test compound in Flow Cytometry Staining Buffer.

  • Aliquot 100 µL of the cell suspension into microcentrifuge tubes for each concentration of the test compound, plus controls.

  • Add the test compound to the respective tubes at various final concentrations.

  • Include a "total binding" control with no test compound and a "non-specific binding" control with a saturating concentration of unlabeled NBMPR.

  • Add the fluorescent NBMPR analog at a constant concentration (ideally at or below its Kd) to all tubes.

  • Incubate for 30-60 minutes on ice, protected from light.

• Washing:

  • Wash the cells as described in Protocol 1, step 3.

• Flow Cytometric Analysis and Data Interpretation:

  • Acquire data on a flow cytometer as described in Protocol 1, step 4.

  • Plot the specific binding (as a percentage of the total specific binding) against the logarithm of the competitor concentration.

  • Fit the data to a one-site competition model using a suitable software (e.g., GraphPad Prism) to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the fluorescent ligand and Kd is its dissociation constant.

Mandatory Visualizations

Caption: Principle of the ENT1 competitive binding flow cytometry assay.

Caption: General experimental workflow for the competitive binding assay.

References

• 1. Flow Cytometric Analysis of Nucleoside Transporters Activity in Chemoresistant Prostate Cancer Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. bioivt.com [bioivt.com]
• 3. Synthesis, Flow Cytometric Evaluation and Identification of Highly Potent Dipyridamole Analogs as Equilibrative Nucleoside Transporter 1 (ENT1) Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Newsletter: From Research to Therapy: How Flow Cytometry Supports the Drug Discovery Pipeline - FluoroFinder [fluorofinder.com]
• 5. Flow cytometric quantitation of nucleoside transporter sites on human leukemic cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis and flow cytometric evaluation of novel 1,2,3,4-tetrahydroisoquinoline conformationally constrained analogues of nitrobenzylmercaptopurine riboside (NBMPR) designed for probing its conformation when bound to the es nucleoside transporter - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Radiolabeled [³H]Nitrobenzylmercaptopurine Riboside ([³H]NBMPR) Binding Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nitrobenzylmercaptopurine riboside (NBMPR), also known as nitrobenzylthioinosine, is a potent and highly selective inhibitor of the equilibrative nucleoside transporter 1 (ENT1). ENT1 is a crucial membrane protein responsible for the bidirectional transport of nucleosides, such as adenosine, and various nucleoside analog drugs across the plasma membrane. Due to its high affinity and selectivity for ENT1, radiolabeled NBMPR, particularly tritium-labeled [³H]NBMPR, has become an invaluable tool for characterizing the pharmacology and function of this transporter.

These application notes provide detailed protocols for two common types of radioligand binding assays using [³H]NBMPR: the Scintillation Proximity Assay (SPA) and the traditional filtration binding assay. Additionally, a compilation of binding affinity data for NBMPR and related compounds is presented to aid in experimental design and data interpretation.

Mechanism of Action

NBMPR acts as a competitive inhibitor of nucleoside transport by binding to a high-affinity site on the ENT1 transporter.[1] This binding event blocks the translocation of nucleosides, thereby inhibiting their cellular uptake and efflux. The high affinity of NBMPR for ENT1 (typically in the low nanomolar to sub-nanomolar range) allows for its use as a sensitive probe to quantify the number of functional ENT1 transporters in a given biological sample.[2][3]

Figure 1. Mechanism of [³H]NBMPR binding and inhibition of ENT1.

Quantitative Data Summary

The following tables summarize key binding parameters for [³H]NBMPR and inhibitory constants for NBMPR and related compounds for the ENT1 transporter.

Table 1: [³H]NBMPR Binding Affinity (Kd) and Density (Bmax)

Cell Line/Tissue	Preparation	Kd (nM)	Bmax	Reference
PK15 cells expressing hENT1	Whole Cells	0.377 ± 0.098	34,000 sites/cell	[2]
PK15 cells expressing hENT1	Crude Membranes	0.17 ± 0.03	1125 ± 146 fmol/mg protein	[4]
K562 cells	Whole Cells	0.3	~500,000 sites/cell	[3]
HL-1 cells	Whole Cells	0.11 ± 0.04	1.6 x 10⁵ sites/cell	[5]
Guinea-pig lung	Membranes	~2	Not Specified	[6]

Table 2: Inhibitory Constants (IC50 / Ki) for ENT1

Compound	Cell Line	Assay Type	IC50 / Ki	Reference
NBMPR	PK15 cells expressing hENT1	[³H]Uridine Uptake	IC50: 0.4 ± 0.1 nM	[2]
NBMPR	HeLa S3 cells	[³H]Uridine Uptake	IC50: 11.3 nM	[7][8]
NBMPR	K562 cells	[³H]Adenosine/Uridine/Thymidine Uptake	IC50: 0.4 - 1.0 nM	[3]
Dipyridamole	PK15 cells expressing hENT1	[³H]Uridine Uptake	IC50: 5.0 ± 0.9 nM	[2]
NBMPR	hENT1	-	Ki: 0.4 nM
NBMPR	hENT2	-	Ki: 2800 nM

Experimental Protocols

Protocol 1: Scintillation Proximity Assay (SPA) for [³H]NBMPR Binding

The Scintillation Proximity Assay is a homogeneous binding assay that does not require the separation of bound and free radioligand, making it highly suitable for high-throughput screening.[9][10]

References

• 1. Kinetic analysis of ligand binding to the Ehrlich cell nucleoside transporter: pharmacological characterization of allosteric interactions with the [3H]nitrobenzylthioinosine binding site - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Kinetic and pharmacological properties of cloned human equilibrative nucleoside transporters, ENT1 and ENT2, stably expressed in nucleoside transporter-deficient PK15 cells. Ent2 exhibits a low affinity for guanosine and cytidine but a high affinity for inosine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Molecular identification of the equilibrative NBMPR-sensitive (es) nucleoside transporter and demonstration of an equilibrative NBMPR-insensitive (ei) transport activity in human erythroleukemia (K562) cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. [3H]dipyridamole binding to nucleoside transporters from guinea-pig and rat lung - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Nucleoside Reverse Transcriptase Inhibitor Interaction with Human Equilibrative Nucleoside Transporters 1 and 2 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Nucleoside Reverse Transcriptase Inhibitor Interaction with Human Equilibrative Nucleoside Transporters 1 and 2. | Cancer Center [cancercenter.arizona.edu]
• 9. Scintillation proximity assay: a sensitive and continuous isotopic method for monitoring ligand/receptor and antigen/antibody interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Nitrobenzylthioinosine 5'-monophosphate (NBMPR-P)

This technical support center provides guidance on the stability and storage of Nitrobenzylthioinosine 5'-monophosphate (NBMPR-P), along with troubleshooting advice for common experimental issues.

Frequently Asked Questions (FAQs)

Q1: How should I store lyophilized NBMPR-P?

Q2: What are the recommended storage conditions for NBMPR-P in solution?

There is limited direct data on the stability of NBMPR-P in solution. However, based on the stability of the parent compound, Nitrobenzylthioinosine (NBMPR), and other nucleotide monophosphates, the following guidelines are recommended:

• Short-term storage (days to a week): Store aqueous solutions at 2-8°C.

• Long-term storage (weeks to months): For long-term storage, it is advisable to prepare aliquots of the solution and store them at -80°C. This will minimize freeze-thaw cycles which can lead to degradation. Stock solutions of the parent compound NBMPR are stable for up to 6 months at -80°C[1].

Q3: What solvent should I use to dissolve NBMPR-P?

NBMPR-P is expected to be soluble in aqueous buffers. The choice of buffer will depend on the specific requirements of your experiment. It is important to consider the pH of the buffer, as nucleotide stability can be pH-dependent.

Q4: How does pH affect the stability of NBMPR-P?

The stability of nucleotides is often pH-dependent. While specific data for NBMPR-P is unavailable, related compounds like adenosine (B11128) monophosphate have shown degradation under acidic or basic conditions. It is advisable to maintain the pH of NBMPR-P solutions within a neutral range (pH 6-8) to maximize stability, unless your experimental protocol requires otherwise.

Q5: Can I store NBMPR-P solutions at room temperature?

It is not recommended to store NBMPR-P solutions at room temperature for extended periods. Similar nucleotide compounds, like Adenosine 5'-monophosphate (AMP), show significant degradation at room temperature compared to refrigerated conditions[2]. For optimal stability, always store solutions refrigerated or frozen.

Troubleshooting Guide

Issue 1: I am observing lower than expected biological activity in my experiments.

• Possible Cause: Degradation of NBMPR-P. The primary biological activity of NBMPR-P often relies on its dephosphorylation to NBMPR. However, if the NBMPR-P has degraded through other pathways, the overall effective concentration will be reduced.

• Troubleshooting Steps:

  • Check Storage Conditions: Verify that your NBMPR-P (both solid and in solution) has been stored according to the recommended guidelines (frozen, protected from light and moisture).

  • Prepare Fresh Solutions: If you have been using an older stock solution, prepare a fresh solution from lyophilized powder.

  • Assess Solution Stability: If the issue persists, consider performing a stability assessment of your solution using a technique like HPLC to check for degradation products.

Issue 2: I see unexpected peaks in my analytical chromatography (e.g., HPLC) of an NBMPR-P sample.

• Possible Cause: This could be due to the degradation of NBMPR-P into various products.

• Troubleshooting Steps:

  • Identify Potential Degradants: The primary expected degradation product in biological systems is the dephosphorylated form, NBMPR[3]. Other potential chemical degradation could involve hydrolysis of the phosphate (B84403) group.

  • Use a Stability-Indicating Method: Ensure your HPLC method is capable of separating the intact NBMPR-P from potential degradation products.

  • Conduct Forced Degradation Studies: To confirm the identity of degradation peaks, you can perform forced degradation studies by subjecting your NBMPR-P solution to stress conditions such as acid, base, heat, and oxidation. This will help to generate and identify the degradation products.

Data on Stability

Currently, there is a lack of specific quantitative stability data for NBMPR-P in the public domain. The table below provides a qualitative summary of expected stability based on data for the parent compound NBMPR and general knowledge of nucleotide stability. Researchers are encouraged to perform their own stability studies for their specific experimental conditions.

Condition	Form	Expected Stability	Recommendations
-80°C	Lyophilized Powder	High	Recommended for long-term storage.
Aqueous Solution (pH 6-8)	High (months)	Aliquot to avoid freeze-thaw cycles. Based on NBMPR data[1].
-20°C	Lyophilized Powder	High	Suitable for long-term storage.
Aqueous Solution (pH 6-8)	Moderate (weeks to months)	Aliquot to avoid freeze-thaw cycles. Based on NBMPR data[1].
2-8°C	Aqueous Solution (pH 6-8)	Low to Moderate (days to weeks)	Suitable for short-term storage of working solutions.
Room Temperature	Aqueous Solution (pH 6-8)	Low (hours to days)	Not recommended for storage. Based on AMP data[2].

Experimental Protocols

Protocol: Assessment of NBMPR-P Solution Stability by High-Performance Liquid Chromatography (HPLC)

This protocol outlines a general method for assessing the stability of an NBMPR-P solution. The specific parameters may need to be optimized for your HPLC system and column.

• Preparation of NBMPR-P Stock Solution:

  • Accurately weigh a known amount of lyophilized NBMPR-P.

  • Dissolve it in the desired buffer (e.g., phosphate-buffered saline, pH 7.4) to a known concentration (e.g., 1 mg/mL).

  • Filter the solution through a 0.22 µm syringe filter.

• Stability Study Design:

  • Aliquot the stock solution into several vials.

  • Store the vials under different conditions (e.g., -20°C, 4°C, room temperature).

  • At specified time points (e.g., 0, 24, 48, 72 hours, 1 week, 1 month), retrieve a vial from each storage condition.

• HPLC Analysis:

  • HPLC System: A standard HPLC system with a UV detector.

  • Column: A C18 reverse-phase column is a common starting point for nucleotide analysis.

  • Mobile Phase: A gradient of an aqueous buffer (e.g., 0.1 M triethylammonium (B8662869) acetate) and an organic solvent (e.g., acetonitrile).

  • Detection: Monitor the elution profile at a wavelength where NBMPR-P has maximum absorbance (this can be determined by a UV scan).

  • Injection: Inject a fixed volume of the sample from each time point and storage condition.

• Data Analysis:

  • Measure the peak area of the intact NBMPR-P at each time point.

  • Calculate the percentage of NBMPR-P remaining relative to the initial time point (t=0).

  • Monitor for the appearance of new peaks, which would indicate degradation products.

Visualizations

Potential degradation pathways of NBMPR-P.

Workflow for assessing NBMPR-P stability.

Troubleshooting stability-related issues.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Dephosphorylation of nitrobenzylthioinosine 5'-monophosphate by ecto 5'-nucleotidase of HeLa cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Solubility issues with "NBMPR-P" in aqueous solutions

A Note on Nomenclature: The information provided pertains to S-(4-Nitrobenzyl)-6-thioinosine, commonly known as NBMPR. If you are working with a phosphorylated version (NBMPR-P), please note that its solubility characteristics may differ significantly. However, issues with dissolving the parent compound, NBMPR, in aqueous solutions are frequently encountered. This guide addresses those common challenges.

Frequently Asked Questions (FAQs)

Q1: Why is my NBMPR not dissolving in my aqueous buffer (e.g., PBS, saline)?

A1: NBMPR is inherently hydrophobic and is known to be practically insoluble in water and ethanol.[1] Direct dissolution in aqueous-based buffers will likely result in precipitation or an insoluble suspension. It is crucial to first prepare a concentrated stock solution in an appropriate organic solvent.

Q2: What is the recommended solvent for preparing a stock solution of NBMPR?

A2: Dimethyl sulfoxide (B87167) (DMSO) is the recommended solvent for preparing a stock solution of NBMPR. It has been shown to dissolve NBMPR at high concentrations.

Q3: Can I use the DMSO stock solution directly in my cell culture or in vivo experiments?

A3: While a small volume of DMSO is often tolerated in cell culture, high concentrations can be toxic. For in vivo studies and many cell-based assays, it is critical to dilute the DMSO stock into a vehicle solution that is biocompatible. It is important to ensure the final concentration of DMSO is low enough not to affect the experimental results. A common practice is to keep the final DMSO concentration below 0.5%.

Q4: I've dissolved NBMPR in DMSO, but it precipitates when I add it to my aqueous experimental medium. What should I do?

A4: This is a common issue due to the poor aqueous solubility of NBMPR. To prevent precipitation, a multi-step dilution process using co-solvents and surfactants is often necessary, especially for in vivo applications. A detailed protocol for preparing a suitable working solution is provided in the troubleshooting guide below.

Troubleshooting Guide: Dissolving NBMPR for Aqueous Experimental Systems

This guide provides a step-by-step process to troubleshoot and successfully dissolve NBMPR for use in aqueous solutions.

Issue: NBMPR Precipitates Out of Aqueous Solution

Root Cause: The hydrophobic nature of the NBMPR molecule leads to poor solubility in polar solvents like water and buffered saline.

Solution Workflow:

Caption: Workflow for dissolving NBMPR.

Data Presentation

Table 1: Solubility of NBMPR in Various Solvents

Solvent	Maximum Concentration (mg/mL)	Maximum Concentration (mM)	Reference
DMSO	84	200.28
DMSO	41.94	100
Water	Insoluble	Insoluble	[1]
Ethanol	Insoluble	Insoluble	[1]

Note: The molecular weight of NBMPR is approximately 419.41 g/mol .[2] Batch-specific molecular weights may vary.[2]

Experimental Protocols

Protocol 1: Preparation of a Concentrated NBMPR Stock Solution

Objective: To prepare a high-concentration stock solution of NBMPR that can be stored and diluted for future experiments.

Materials:

• NBMPR powder

• Anhydrous (dry) Dimethyl Sulfoxide (DMSO)

Procedure:

• Weigh the desired amount of NBMPR powder.

• Add the appropriate volume of anhydrous DMSO to achieve the target concentration (e.g., for a 100 mM stock, add 2.38 mL of DMSO to 10 mg of NBMPR).

• Vortex or gently warm the solution (up to 37°C) until the NBMPR is completely dissolved and the solution is clear.

• Store the stock solution at -20°C or -80°C for long-term stability.[3] It is recommended to use it within one month when stored at -20°C and within six months at -80°C.[3]

Protocol 2: Preparation of an Aqueous Working Solution for In Vivo Studies

Objective: To prepare a diluted, biocompatible NBMPR solution suitable for administration in animal models, minimizing the risk of precipitation and solvent toxicity. This protocol is adapted from a formulation for a similar hydrophobic compound.[1]

Materials:

• NBMPR in DMSO (concentrated stock from Protocol 1)

• PEG300

• Tween80

• ddH₂O (double-distilled water) or saline

Procedure (Example for 1 mL final solution):

• Start with 400 µL of PEG300 in a sterile microcentrifuge tube.

• Add 50 µL of your concentrated NBMPR/DMSO stock solution to the PEG300.

• Mix thoroughly by vortexing until the solution is clear and homogenous.

• Add 50 µL of Tween80 to the mixture.

• Mix again until the solution is clear.

• Add 500 µL of ddH₂O or saline to bring the final volume to 1 mL.

• Mix one final time. This solution should be used immediately for optimal results.[1]

Mechanism of Action Visualization

NBMPR functions by inhibiting the Equilibrative Nucleoside Transporter 1 (ENT1).[2][4] This transporter is responsible for moving nucleosides, such as adenosine (B11128), across the cell membrane. By blocking ENT1, NBMPR increases the extracellular concentration of adenosine, which can then activate adenosine receptors and trigger various downstream cellular responses.

References

• 1. selleckchem.com [selleckchem.com]
• 2. NBMPR | Nucleoside Transporters | Tocris Bioscience [tocris.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Structures of human ENT1 in complex with adenosine reuptake inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Low Efficacy of NBMPR-P in Nucleoside Transport Assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing low efficacy of S-(4-Nitrobenzyl)-6-thioinosine 5'-monophosphate (NBMPR-P) in nucleoside transport assays.

Frequently Asked Questions (FAQs)

Q1: What is NBMPR-P and how does it inhibit nucleoside transport?

NBMPR-P is the phosphorylated form of NBMPR (Nitrobenzylthioinosine), a potent inhibitor of equilibrative nucleoside transporter 1 (ENT1).[1] In its non-phosphorylated form (NBMPR), it acts as a competitive inhibitor, binding to the nucleoside binding site of ENT1.[2] The p-nitrobenzyl group of NBMPR occupies a deep hydrophobic pocket within the transporter, which may prevent the conformational changes necessary for nucleoside transport.[3][4] NBMPR exhibits high affinity for human ENT1 (hENT1) with Ki values in the nanomolar range.

Q2: Why am I observing lower than expected inhibition of nucleoside transport with NBMPR-P?

Several factors can contribute to the low efficacy of NBMPR-P in your experiments. These can be broadly categorized as issues with the inhibitor itself, the experimental setup, or the biological system.

• Inhibitor Integrity and Concentration: Ensure the NBMPR-P stock solution is correctly prepared and stored to prevent degradation. The final concentration used in the assay should be appropriate for inhibiting the target transporter.

• Cell Type and Transporter Expression: The expression levels of ENT1 can vary significantly between different cell lines. Low ENT1 expression will result in a smaller inhibition window. Additionally, if your cell line predominantly expresses ENT2, which is less sensitive to NBMPR, you will observe lower inhibition.[1]

• Off-Target Effects: At higher concentrations (in the micromolar range), NBMPR has been shown to inhibit other transporters, such as the breast cancer resistance protein (ABCG2).[5] This could confound your results if your substrate is also a substrate for these transporters.

• Presence of Competing Substrates: The assay medium should be free of other nucleosides or nucleobases that could compete with the radiolabeled substrate for transport, thereby masking the inhibitory effect of NBMPR-P.

• Incorrect Assay Conditions: Factors such as pH, temperature, and incubation time can all influence transporter activity and inhibitor binding. Ensure these are optimized for your specific cell system.

Q3: How can I confirm that my NBMPR-P is active?

To verify the activity of your NBMPR-P stock, you can perform a dose-response experiment using a well-characterized cell line with high ENT1 expression, such as K562 human leukemia cells.[6] By testing a range of NBMPR-P concentrations, you can determine the IC50 value and compare it to literature-reported values.

Q4: What are the typical Ki and IC50 values for NBMPR?

The inhibitory potency of NBMPR is highly dependent on the specific transporter isoform and the experimental conditions. Below is a summary of reported values. Note that pIC50 is the negative logarithm of the IC50 value in molar concentration, with higher values indicating greater potency.[7][8][9]

Inhibitor	Transporter	Potency Metric	Value	Reference
NBMPR	hENT1	Ki	0.4 nM
NBMPR	hENT2	Ki	2800 nM
NBMPR	MDCKII-ABCG2	IC50	53 µM	[5]

Troubleshooting Guide

This guide provides a structured approach to identifying and resolving common issues leading to low NBMPR-P efficacy.

Problem 1: Little to no inhibition of nucleoside uptake.

Possible Cause	Troubleshooting Step
Degraded NBMPR-P	Prepare a fresh stock solution of NBMPR-P. Ensure proper storage conditions (e.g., protected from light, appropriate temperature).
Incorrect NBMPR-P Concentration	Verify the calculations for your stock and working solutions. Perform a concentration-response curve to determine the optimal inhibitory concentration.
Low ENT1 Expression in Cell Line	Confirm ENT1 expression in your chosen cell line using techniques like Western blotting or qPCR. Consider using a cell line known to have high ENT1 expression for positive control experiments.
Predominant Expression of ENT2	If your cells primarily express the NBMPR-insensitive ENT2, you will observe low inhibition. Use an alternative inhibitor with broader specificity if necessary.

Problem 2: High background signal or inconsistent results.

Possible Cause	Troubleshooting Step
Non-specific Binding of Radiolabeled Substrate	Wash cells thoroughly with ice-cold stop solution (e.g., PBS with a high concentration of non-radiolabeled substrate) to remove unbound radiolabel.
Presence of Endogenous Nucleosides	Ensure that the assay buffer is free of competing nucleosides. Consider pre-incubating cells in a nucleoside-free medium before the assay.
Cell Viability Issues	Perform a cell viability assay (e.g., trypan blue exclusion) to ensure that the cells are healthy and that the experimental conditions are not cytotoxic.

Experimental Protocols

Protocol 1: Nucleoside Transport Inhibition Assay

This protocol describes a standard method for measuring the inhibition of nucleoside transport using a radiolabeled substrate.

• Cell Culture: Plate cells (e.g., K562) in a suitable multi-well plate and grow to a confluent monolayer.

• Pre-incubation: Gently wash the cells with a pre-warmed, nucleoside-free buffer (e.g., Waymouth's buffer).[10]

• Inhibitor Treatment: Add varying concentrations of NBMPR-P to the wells and incubate for a predetermined time (e.g., 15-30 minutes) at the appropriate temperature (e.g., 37°C). Include a vehicle control (e.g., DMSO).

• Transport Initiation: Add the radiolabeled nucleoside substrate (e.g., [3H]uridine) to each well to initiate the transport assay.[10]

• Transport Termination: After a short incubation period (e.g., 1-5 minutes), rapidly terminate the transport by washing the cells multiple times with ice-cold stop solution containing a high concentration of a non-radiolabeled nucleoside to displace any non-specifically bound substrate.

• Cell Lysis and Scintillation Counting: Lyse the cells and measure the intracellular radioactivity using a scintillation counter.

• Data Analysis: Calculate the percentage of inhibition for each NBMPR-P concentration relative to the vehicle control. Plot the data to determine the IC50 value.

Visualizations

Signaling Pathway and Mechanism of Inhibition

Caption: Competitive inhibition of ENT1-mediated nucleoside transport by NBMPR.

Experimental Workflow for Nucleoside Transport Assay

Caption: Standard workflow for a nucleoside transport inhibition assay.

References

• 1. Equilibrative Nucleoside Transporters – A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Equilibrative nucleoside transporters: mapping regions of interaction for the substrate analogue nitrobenzylthioinosine (NBMPR) using rat chimeric proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Structures of human ENT1 in complex with adenosine reuptake inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. S-(4-Nitrobenzyl)-6-thioinosine (NBMPR) is Not a Selective Inhibitor of Equilibrative Nucleoside Transporters but Also Blocks Efflux Activity of Breast Cancer Resistance Protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Constrained NBMPR Analogue Synthesis, Pharmacophore Mapping and 3D-QSAR Modeling of Equilibrative nucleoside Transporter 1 (ENT1) Inhibitory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. IC50 - Wikipedia [en.wikipedia.org]
• 8. drughunter.com [drughunter.com]
• 9. collaborativedrug.com [collaborativedrug.com]
• 10. Multiple Computational Approaches for Predicting Drug Interactions with Human Equilibrative Nucleoside Transporter 1 - PMC [pmc.ncbi.nlm.nih.gov]

Impact of serum proteins on "Nitrobenzylthioinosine 5'-monophosphate" activity

Welcome to the technical support center for Nitrobenzylthioinosine 5'-monophosphate (NBMPR-P). This resource is designed to assist researchers, scientists, and drug development professionals in understanding and troubleshooting experiments involving NBMPR-P, with a particular focus on the impact of serum proteins on its activity.

Frequently Asked Questions (FAQs)

Q1: What is Nitrobenzylthioinosine 5'-monophosphate (NBMPR-P) and how does it become active?

A1: Nitrobenzylthioinosine 5'-monophosphate (NBMPR-P) is a prodrug of Nitrobenzylthioinosine (NBMPR). In its phosphorylated form, NBMPR-P is not an inhibitor of nucleoside transport.[1] It requires dephosphorylation to its active form, NBMPR, to potently inhibit the Equilibrative Nucleoside Transporter 1 (ENT1).[1] This conversion is carried out by ecto-5'-nucleotidases, which are enzymes present on the cell surface and found in soluble forms in the blood.[2][3]

Q2: How do serum proteins affect the activity of NBMPR-P and NBMPR?

A2: Serum proteins can influence the activity of NBMPR-P and NBMPR in several ways:

• Dephosphorylation of NBMPR-P: Serum contains soluble ectonucleotidases that can convert the inactive prodrug NBMPR-P into the active inhibitor NBMPR.[2][3]

• Binding of NBMPR: The active form, NBMPR, can bind to serum proteins, particularly human serum albumin (HSA). This binding is a common characteristic of many drugs and can affect their availability to bind to the target transporter, ENT1.[4] The concentration of free, unbound NBMPR is what determines the inhibitory activity.

• Assay Interference: The presence of serum proteins in in-vitro assays can interfere with the measurement of NBMPR activity, potentially leading to inaccurate results.

Q3: We are observing lower than expected inhibition of ENT1 in our cell-based assays when serum is present. What could be the cause?

A3: This is a common issue that can arise from several factors:

• NBMPR Binding to Serum Albumin: The most likely reason is that a significant fraction of the active NBMPR is binding to albumin and other proteins in the serum, reducing the effective concentration of free NBMPR available to inhibit ENT1.

• Incorrect Serum Albumin Type: If you are using an animal-derived serum (e.g., Fetal Bovine Serum - FBS) in an assay with human cells, the binding characteristics of NBMPR to bovine serum albumin (BSA) may differ from its binding to human serum albumin (HSA). This can lead to discrepancies between your experimental results and the expected in-vivo efficacy.

• Degradation of NBMPR: While less common, prolonged incubation in serum at physiological temperatures could lead to metabolic degradation of NBMPR, reducing its effective concentration over time.

Q4: Can I use Bovine Serum Albumin (BSA) as a substitute for Human Serum Albumin (HSA) in my experiments?

A4: While BSA is commonly used as a blocking agent and protein stabilizer in in-vitro assays, it is not always a suitable substitute for HSA when studying drug-protein interactions. The binding affinities of small molecules can differ significantly between albumins from different species. For experiments aiming to mimic the human physiological environment, using HSA is highly recommended.

Troubleshooting Guides

Issue 1: High Variability in ENT1 Inhibition Data in the Presence of Serum

Possible Cause	Troubleshooting Step
Inconsistent Serum Lots	Serum composition can vary between lots, affecting protein content and enzyme activity. Test each new lot of serum for its effect on a standard NBMPR inhibition curve.
Variable Incubation Times	If dephosphorylation of NBMPR-P is a factor, inconsistent pre-incubation times can lead to variable amounts of active NBMPR. Standardize all incubation times precisely.
Pipetting Errors	The viscosity of serum can lead to pipetting inaccuracies. Use positive displacement pipettes or reverse pipetting techniques for better accuracy.

Issue 2: No ENT1 Inhibition Observed with NBMPR-P in a Serum-Free Assay

Possible Cause	Troubleshooting Step
Lack of Ectonucleotidases	Your cell line may not express sufficient levels of ecto-5'-nucleotidase to activate NBMPR-P. Confirm enzyme expression or add a source of purified ecto-5'-nucleotidase to the assay medium.
Degraded NBMPR-P	Ensure the NBMPR-P stock solution is properly stored and has not degraded. Prepare fresh solutions for each experiment.

Data Presentation

Table 1: Binding Affinity of NBMPR for the ENT1 Transporter

Ligand	Target	K_d (Dissociation Constant)
NBMPR	ENT1	0.1 - 1.2 nM[5][6]

Note: The binding affinity of NBMPR to serum albumin has not been quantitatively determined in the provided search results. It is recommended to perform binding studies to establish this parameter for your specific experimental conditions.

Experimental Protocols

Protocol 1: Determining the IC_50 of NBMPR for ENT1 Inhibition in the Presence of Human Serum

This protocol describes a competitive radioligand uptake assay to measure the inhibitory potency of NBMPR on ENT1-mediated nucleoside transport in the presence of human serum.

Materials:

• Cells expressing ENT1 (e.g., HeLa cells)

• Cell culture medium

• Human serum (heat-inactivated)

• [³H]-Uridine (or another suitable radiolabeled nucleoside permeant)

• NBMPR stock solution

• Assay buffer (e.g., Hanks' Balanced Salt Solution - HBSS)

• Scintillation fluid

• Scintillation counter

Procedure:

• Cell Preparation: Seed ENT1-expressing cells in a 24-well plate and grow to confluence.

• Preparation of Assay Solutions:

  • Prepare a series of dilutions of NBMPR in assay buffer containing the desired concentration of human serum (e.g., 10%).

  • Prepare a solution of [³H]-Uridine in assay buffer. The final concentration should be below the K_m for uridine (B1682114) transport to ensure transport is the rate-limiting step.

• Assay:

  • Wash the cells twice with warm assay buffer.

  • Add the NBMPR/serum dilutions to the wells and pre-incubate for 15 minutes at 37°C.

  • Initiate the transport assay by adding the [³H]-Uridine solution to each well.

  • Incubate for a short period (e.g., 1-5 minutes) at 37°C. The exact time should be optimized to be within the initial linear phase of uptake.

  • Terminate the assay by rapidly washing the cells three times with ice-cold assay buffer.

  • Lyse the cells with a suitable lysis buffer (e.g., 0.1% SDS).

  • Transfer the lysate to a scintillation vial, add scintillation fluid, and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Plot the percentage of [³H]-Uridine uptake inhibition as a function of the NBMPR concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC_50 value.

Visualizations

Caption: Activation of NBMPR-P and its interaction with serum proteins and ENT1.

Caption: Workflow for determining NBMPR IC50 in the presence of serum.

Caption: Troubleshooting logic for low ENT1 inhibition in serum.

References

• 1. Dephosphorylation of nitrobenzylthioinosine 5'-monophosphate by ecto 5'-nucleotidase of HeLa cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The role of soluble 5'-nucleotidases in the conversion of nucleotide analogs: metabolic and therapeutic aspects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ectonucleotidases as Regulators of Purinergic Signaling in Thrombosis, Inflammation, and Immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. encyclopedia.pub [encyclopedia.pub]
• 5. Binding of nitrobenzylthioinosine to high-affinity sites on the nucleoside-transport mechanism of HeLa cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Binding of nitrobenzylthioinosine to high-affinity sites on the nucleoside-transport mechanism of HeLa cells - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to ENT Inhibition: Nitrobenzylthioinosine 5'-monophosphate vs. Dipyridamole

For researchers, scientists, and drug development professionals, understanding the nuances of Equilibrative Nucleoside Transporter (ENT) inhibitors is critical for advancing studies in cancer chemotherapy, cardiovascular diseases, and antiviral therapies. This guide provides a detailed comparison of two prominent ENT inhibitors: Nitrobenzylthioinosine 5'-monophosphate (NBMPR-P) and dipyridamole (B1670753), focusing on their performance, supporting experimental data, and relevant biological pathways.

Nitrobenzylthioinosine (NBMPR) and its phosphate (B84403) prodrug, NBMPR-P, are renowned for their high potency and selectivity as inhibitors of Equilibrative Nucleoside Transporter 1 (ENT1). In contrast, dipyridamole, a clinically utilized vasodilator and antiplatelet agent, exhibits a broader spectrum of activity, inhibiting both ENT1 and ENT2, albeit with a preference for ENT1.[1][2] The choice between these inhibitors is contingent on the specific research question, with NBMPR being the tool of choice for isolating ENT1-specific effects and dipyridamole for broader ENT inhibition.

Performance and Specificity: A Quantitative Comparison

The inhibitory potency of NBMPR-P and dipyridamole against ENT isoforms varies significantly. NBMPR demonstrates a remarkable selectivity for ENT1, with Ki values in the sub-nanomolar range, making it thousands of times more potent for ENT1 than for ENT2. Dipyridamole, while also a potent ENT1 inhibitor, displays a much smaller selectivity margin between ENT1 and ENT2.[3]

Inhibitor	Transporter	IC50	Ki	Reference Cell/System
Nitrobenzylthioinosine (NBMPR)	hENT1	0.4 nM	0.4 nM	PK15NTD cells
hENT2	2.8 µM	2800 nM	PK15NTD cells
Dipyridamole	hENT1	5.0 ± 0.9 nM	8.18 nM	PK15NTD cells
hENT2	356 ± 13 nM	-	PK15NTD cells
Table 1: Comparative inhibitory activities of NBMPR and dipyridamole on human Equilibrative Nucleoside Transporters (hENT1 and hENT2). Data compiled from multiple sources.[3][4]

Signaling Pathways and Cellular Impact of ENT Inhibition

ENTs play a crucial role in maintaining nucleoside homeostasis, which is vital for numerous cellular processes, including DNA and RNA synthesis and cell signaling. By blocking the reuptake of nucleosides like adenosine (B11128), ENT inhibitors can potentiate adenosine receptor signaling, leading to various physiological effects such as vasodilation and anti-inflammatory responses.[5] In the context of cancer therapy, inhibiting ENTs can prevent the salvage of nucleosides by tumor cells and enhance the efficacy of nucleoside analog drugs by preventing their efflux.[1]

ENT Inhibition Signaling Pathway

Experimental Protocols

The characterization and comparison of ENT inhibitors like NBMPR-P and dipyridamole rely on standardized experimental assays. The following are detailed methodologies for two key experiments.

Radiolabeled Nucleoside Transport Assay

This assay directly measures the function of ENT transporters by quantifying the uptake of a radiolabeled nucleoside substrate.

Objective: To determine the inhibitory potency (IC50) of a compound on ENT-mediated nucleoside transport.

Materials:

• Cells expressing the target ENT (e.g., PK15NTD cells stably transfected with hENT1 or hENT2).[3]

• Radiolabeled nucleoside (e.g., [3H]uridine or [3H]adenosine).[6][7]

• Transport buffer (sodium-free to exclude CNT activity).[6]

• Test inhibitors (NBMPR-P, dipyridamole).

• Stop solution (ice-cold transport buffer containing a high concentration of a non-radiolabeled inhibitor like NBMPR).[7]

• Scintillation counter.

Procedure:

• Cell Culture: Plate cells in multi-well plates and grow to confluence.

• Pre-incubation: Wash cells with transport buffer. Pre-incubate the cells with varying concentrations of the test inhibitor (or vehicle control) for a defined period (e.g., 15 minutes).[8]

• Uptake Initiation: Add the transport buffer containing the radiolabeled nucleoside and the test inhibitor to initiate uptake. The incubation time should be short (e.g., 1 minute) and within the linear range of uptake.[3]

• Uptake Termination: Rapidly aspirate the uptake solution and wash the cells multiple times with ice-cold stop solution to halt transport and remove extracellular radioactivity.[7]

• Cell Lysis and Counting: Lyse the cells and measure the intracellular radioactivity using a scintillation counter.[9]

• Data Analysis: Determine the concentration of the inhibitor that reduces the specific uptake of the radiolabeled nucleoside by 50% (IC50).

Radiolabeled Nucleoside Transport Assay Workflow

[3H]NBMPR Binding Assay

This assay is used to characterize the binding affinity of inhibitors to the ENT1 transporter.

Objective: To determine the dissociation constant (Kd) of [3H]NBMPR and the inhibitory constant (Ki) of competing ligands.

Materials:

• Cell membranes or whole cells expressing high levels of ENT1 (e.g., K562 cells or human erythrocytes).[10][11]

• [3H]NBMPR.

• Binding buffer.

• Unlabeled NBMPR (for determining non-specific binding).

• Test inhibitor (e.g., dipyridamole).

• Glass fiber filters and a vacuum filtration manifold.

• Scintillation counter.

Procedure:

• Membrane Preparation (if applicable): Prepare cell membranes by homogenization and centrifugation.

• Binding Reaction: In a multi-tube format, incubate the membranes or whole cells with a fixed concentration of [3H]NBMPR and varying concentrations of the unlabeled test inhibitor. Include tubes with excess unlabeled NBMPR to determine non-specific binding.[12]

• Equilibration: Incubate the mixture to allow binding to reach equilibrium (e.g., 60 minutes at room temperature).[12]

• Filtration: Rapidly filter the incubation mixture through glass fiber filters to separate bound from free radioligand. Wash the filters with ice-cold binding buffer.

• Radioactivity Measurement: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity.

• Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Analyze the competition binding data to determine the Ki of the test inhibitor.

[3H]NBMPR Binding Assay Workflow

Conclusion

Both Nitrobenzylthioinosine 5'-monophosphate and dipyridamole are valuable tools for the study of equilibrative nucleoside transporters. The high potency and selectivity of NBMPR for ENT1 make it an ideal choice for dissecting the specific roles of this transporter. Dipyridamole, with its broader inhibitory profile and established clinical use, is relevant for studies investigating the combined effects of ENT1 and ENT2 inhibition. The selection of the appropriate inhibitor and a thorough understanding of the experimental methodologies are paramount for generating robust and reliable data in the field of nucleoside transporter research.

References

• 1. Synthesis, Flow Cytometric Evaluation and Identification of Highly Potent Dipyridamole Analogs as Equilibrative Nucleoside Transporter 1 (ENT1) Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dipyridamole analogues as pharmacological inhibitors of equilibrative nucleoside transporters. Identification of novel potent and selective inhibitors of the adenosine transporter function of human equilibrative nucleoside transporter 4 (hENT4) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Dipyridamole | Nucleoside Transporters | Tocris Bioscience [tocris.com]
• 5. scbt.com [scbt.com]
• 6. Differential Inhibition of Equilibrative Nucleoside Transporter 1 (ENT1) Activity by Tyrosine Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. turkjps.org [turkjps.org]
• 8. aacrjournals.org [aacrjournals.org]
• 9. An Overview of Cell-Based Assay Platforms for the Solute Carrier Family of Transporters - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Molecular identification of the equilibrative NBMPR-sensitive (es) nucleoside transporter and demonstration of an equilibrative NBMPR-insensitive (ei) transport activity in human erythroleukemia (K562) cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Kinetic profiling of novel spirobenzo-oxazinepiperidinone derivatives as equilibrative nucleoside transporter 1 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Regulation of ENT1 Expression and ENT1-Dependent Nucleoside Transport by c-Jun N-terminal Kinase - PMC [pmc.ncbi.nlm.nih.gov]

Confirming Drug-Transporter Interactions: A Comparative Guide to Utilizing Nitrobenzylthioinosine 5'-monophosphate and Alternative Methods

For Researchers, Scientists, and Drug Development Professionals

The intricate dance between a drug and cellular transporters is a critical factor in its efficacy and safety profile. Understanding and confirming these interactions is paramount in drug discovery and development. Nitrobenzylthioinosine 5'-monophosphate (NBMPR-P) has emerged as a valuable tool for elucidating the role of equilibrative nucleoside transporters (ENTs), particularly ENT1. This guide provides a comprehensive comparison of NBMPR-P with other established methods for confirming drug-transporter interactions, supported by experimental data and detailed protocols.

The Role of Nitrobenzylthioinosine 5'-monophosphate (NBMPR-P)

Nitrobenzylthioinosine 5'-monophosphate (NBMPR-P) is a water-soluble prodrug of nitrobenzylthioinosine (NBMPR). In biological systems, NBMPR-P is rapidly dephosphorylated to NBMPR, a potent and highly selective inhibitor of ENT1 at nanomolar concentrations[1][2][3]. This high affinity and selectivity make it an excellent tool for isolating the contribution of ENT1 to the transport of a drug candidate. By comparing the uptake of a radiolabeled drug in the presence and absence of NBMPR, researchers can quantify the extent to which ENT1 facilitates its cellular entry[1][2].

However, it is crucial to note that the selectivity of NBMPR is concentration-dependent. At micromolar concentrations, it can also inhibit other transporters, such as ENT2 and the ATP-binding cassette transporter G2 (ABCG2)[1]. This off-target activity must be considered when designing experiments and interpreting results.

Comparative Analysis of Methods

Several techniques are available to confirm drug-transporter interactions, each with its own set of advantages and limitations. The choice of method often depends on the specific transporter, the properties of the drug candidate, and the experimental goals.

Method	Principle	Advantages	Disadvantages	Typical Quantitative Output
NBMPR-P Inhibition Assay (with Radiolabeled Substrate)	Measures the reduction in uptake of a radiolabeled substrate in the presence of NBMPR-P (which converts to NBMPR) to specifically assess ENT1-mediated transport.	High specificity for ENT1 at low concentrations. Well-established and widely used. Provides direct quantitative measure of inhibition.	Potential for off-target effects at higher concentrations. Requires handling of radioactive materials. Indirectly measures the interaction with the test compound.	IC50 of NBMPR: ~0.4-11.3 nM for ENT1; ~2.8-9.6 µM for ENT2[1][2][3].
Fluorescent Probe-Based Assays	Utilizes fluorescent substrates that are transported into the cell, leading to an increase in intracellular fluorescence. Inhibition of this process by a test compound is measured.	High-throughput screening (HTS) compatible. Real-time measurements are possible. Avoids radioactivity.	Potential for compound interference with fluorescence. Substrate specificity of probes can be broad. Less direct than radiolabeled uptake.	IC50 values for inhibitors can be determined and compared to other methods[4].
LC-MS/MS-Based Methods	Directly measures the intracellular concentration of the unlabeled drug candidate in the presence or absence of a known inhibitor or in cells with and without the transporter.	High sensitivity and specificity for the analyte. Can be used for unlabeled compounds. Multiplexing is possible.	Lower throughput than fluorescent assays. Requires specialized equipment and expertise.	Direct quantification of intracellular drug concentration (pmol/mg protein). IC50 values can be determined[5][6][7].
Radiolabeled Substrate Uptake Assays (General)	Directly measures the uptake of a radiolabeled drug candidate into cells expressing the transporter of interest.	Gold standard for direct measurement of transport. High sensitivity.	Requires synthesis of a radiolabeled version of the drug. Safety and disposal considerations for radioactivity.	Vmax, Km, and Ki values. IC50 of inhibitors[1][2].

Experimental Protocols

NBMPR-P Inhibition Assay using a Radiolabeled Substrate (e.g., [³H]-Uridine)

This protocol is adapted from established methods for NBMPR and is intended for an in vitro cell-based assay.

Materials:

• Cells expressing the transporter of interest (e.g., ENT1)

• Cell culture medium and reagents

• Phosphate-buffered saline (PBS)

• NBMPR-P stock solution

• [³H]-Uridine (or other suitable radiolabeled substrate)

• Unlabeled uridine (B1682114) (for determining non-specific uptake)

• Scintillation fluid and counter

Procedure:

• Cell Seeding: Seed cells in a 24-well plate at a density that will result in a confluent monolayer on the day of the experiment.

• Pre-incubation with NBMPR-P: On the day of the assay, wash the cells twice with pre-warmed PBS. Add assay buffer containing various concentrations of NBMPR-P to the wells. To allow for the conversion of NBMPR-P to NBMPR, a pre-incubation step may be necessary, the duration of which should be optimized (e.g., 15-30 minutes at 37°C).

• Initiation of Uptake: Add the [³H]-uridine solution to each well to initiate the uptake reaction. The final concentration of the radiolabeled substrate should be below its Km value for the transporter to ensure the assay is sensitive to inhibition.

• Incubation: Incubate the plate at 37°C for a predetermined time (e.g., 1-5 minutes). The incubation time should be within the linear range of uptake for the specific cell line and substrate.

• Termination of Uptake: To stop the reaction, rapidly aspirate the radioactive solution and wash the cells three times with ice-cold PBS containing a high concentration of unlabeled uridine (e.g., 10 mM) to displace any non-specifically bound radiolabel.

• Cell Lysis and Scintillation Counting: Lyse the cells with a suitable lysis buffer (e.g., 0.1 M NaOH). Transfer the lysate to a scintillation vial, add scintillation fluid, and measure the radioactivity using a scintillation counter.

• Data Analysis: Determine the percentage of inhibition of [³H]-uridine uptake at each NBMPR-P concentration compared to the control (no inhibitor). Plot the percentage of inhibition against the logarithm of the NBMPR-P concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Fluorescent Substrate Uptake Assay

Materials:

• Cells expressing the transporter of interest

• Fluorescent transporter substrate (e.g., a fluorescent analog of a nucleoside)

• Assay buffer (e.g., Hanks' Balanced Salt Solution with HEPES)

• Test compounds (potential inhibitors)

• Fluorescence plate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well or 384-well black, clear-bottom plate.

• Compound Incubation: Wash the cells with assay buffer. Add the test compounds at various concentrations to the wells and incubate for a specified time (e.g., 15-30 minutes) at 37°C.

• Substrate Addition: Add the fluorescent substrate to all wells.

• Fluorescence Measurement: Immediately begin monitoring the intracellular fluorescence using a bottom-reading fluorescence plate reader. Measurements can be taken in kinetic mode over a period of time or as an endpoint reading after a specific incubation period.

• Data Analysis: Calculate the rate of fluorescence increase or the endpoint fluorescence for each well. Determine the percentage of inhibition of substrate uptake for each concentration of the test compound relative to the control (no inhibitor). Calculate the IC50 value by fitting the data to a dose-response curve.

LC-MS/MS-Based Substrate Accumulation Assay

Materials:

• Cells expressing the transporter of interest

• Unlabeled drug candidate

• Known transporter inhibitor (e.g., NBMPR for ENT1)

• Cell lysis solution (e.g., methanol/water)

• Internal standard for LC-MS/MS analysis

• LC-MS/MS system

Procedure:

• Cell Seeding and Treatment: Seed cells in a multi-well plate. On the day of the experiment, treat the cells with the unlabeled drug candidate at a specific concentration, with or without a known inhibitor of the transporter.

• Incubation: Incubate the cells for a defined period at 37°C.

• Termination and Lysis: Rapidly wash the cells with ice-cold PBS to terminate the uptake. Lyse the cells by adding a cold lysis solution containing an internal standard.

• Sample Preparation: Collect the cell lysates and process them for LC-MS/MS analysis (e.g., protein precipitation, centrifugation).

• LC-MS/MS Analysis: Inject the prepared samples into the LC-MS/MS system to quantify the intracellular concentration of the drug candidate.

• Data Analysis: Normalize the drug concentration to the protein content of each sample. Compare the intracellular drug concentration in cells with and without the inhibitor to determine the extent of transporter-mediated uptake.

Visualizing Experimental Workflows and Pathways

To further clarify the experimental processes and the underlying biological context, the following diagrams have been generated using Graphviz (DOT language).

Caption: Workflow for an NBMPR-P based radiolabeled substrate inhibition assay.

Caption: Comparison of key attributes for different drug-transporter interaction assays.

Conclusion

The confirmation of drug-transporter interactions is a multifaceted process that requires careful consideration of the available methodologies. NBMPR-P serves as a powerful and specific tool for investigating the role of ENT1 in drug transport. However, a comprehensive understanding of a drug's transporter profile often necessitates the use of complementary techniques. Radiolabeled uptake assays provide a direct measure of transport, fluorescent assays offer high-throughput capabilities, and LC-MS/MS methods deliver high sensitivity and specificity for direct quantification. By selecting the appropriate combination of these methods, researchers can build a robust data package to confidently characterize the interactions of their drug candidates with cellular transporters, ultimately contributing to the development of safer and more effective medicines.

References

• 1. Nucleoside Reverse Transcriptase Inhibitor Interaction with Human Equilibrative Nucleoside Transporters 1 and 2 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis, Flow Cytometric Evaluation and Identification of Highly Potent Dipyridamole Analogs as Equilibrative Nucleoside Transporter 1 (ENT1) Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fully validated assay for the quantification of endogenous nucleoside mono- and triphosphates using online extraction coupled with liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. An on-line SPE-LC-MS/MS Method for Quantification of Nucleobases and Nucleosides present in Biological Fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Comparative Analysis of NBMPR's Effects in Different Cell Lines: A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the nuanced effects of S-(4-Nitrobenzyl)-6-thioinosine (NBMPR) across various cell lines is critical for accurate experimental design and interpretation. This guide provides a comparative analysis of NBMPR's performance, supported by experimental data, to elucidate its role as a modulator of nucleoside transport and its broader pharmacological implications.

NBMPR is widely recognized as a potent inhibitor of equilibrative nucleoside transporter 1 (ENT1), with a significantly lower affinity for ENT2.[1] This differential inhibition is a cornerstone of its utility in distinguishing the functional contributions of these two key transporters in cellular processes. However, emerging evidence reveals a more complex pharmacological profile, including off-target effects on other transporters like the breast cancer resistance protein (ABCG2), particularly at higher concentrations.[2] This guide synthesizes findings from multiple studies to present a holistic view of NBMPR's activity in diverse cellular contexts.

Quantitative Analysis of NBMPR Inhibition

The inhibitory potency of NBMPR varies between cell lines and is dependent on the relative expression levels of ENT1 and ENT2. The following table summarizes the half-maximal inhibitory concentration (IC50) values of NBMPR for uridine (B1682114) uptake in different cell lines.

Cell Line	Transporter Profile	NBMPR IC50 (ENT1)	NBMPR IC50 (ENT2)	Reference
HeLa S3	Expresses ENT1 and ENT2	11.3 nM	9.6 µM	[3]
MDCKII-ABCG2	Overexpressing ABCG2	53 µM (for Hoechst 33342 accumulation)	-	[2]
PK15NTD/ENT1	Overexpressing hENT1	-	-	[4]
PK15NTD/ENT2	Overexpressing hENT2	-	-	[4]

Note: The IC50 for MDCKII-ABCG2 cells reflects the inhibition of the ABCG2 transporter, not ENTs, and was determined using a different substrate. In PK15NTD cells, which are nucleoside transporter-deficient, NBMPR is used to confirm the activity of the exogenously expressed ENT1 or ENT2.

Impact on Drug Efficacy and Chemoresistance

NBMPR's ability to block nucleoside transporters has significant implications for the efficacy of nucleoside analog drugs used in cancer chemotherapy. By inhibiting the uptake of these drugs, NBMPR can induce chemoresistance.

• Gemcitabine (B846): In pancreatic cancer cell lines, inhibition of hENT1 by NBMPR has been shown to result in chemoresistance to gemcitabine.[5] The combination of NBMPR (to inhibit hENT1) and dilazep (B1670637) (a hENT2 inhibitor) further reduces gemcitabine uptake and sensitivity.[5]

Experimental Protocols

[3H]Uridine Uptake Inhibition Assay

This protocol is a standard method to determine the inhibitory activity of compounds on ENT1 and ENT2.

Cell Culture and Seeding:

• Culture cells (e.g., HeLa S3) in appropriate media and conditions.

• Seed cells in 24-well plates to achieve a confluent monolayer on the day of the experiment.

Uptake Experiment:

• Wash the confluent cell monolayers three times with a HEPES-buffered Ringer's solution (pH 7.4).[4]

• Incubate the cells with varying concentrations of NBMPR (or other inhibitors) in the presence of [3H]uridine (e.g., 1 µM, 2 µCi/ml) for a short period (e.g., 1 minute).[4]

• To determine passive diffusion, incubate a set of cells with [3H]uridine in the presence of a high concentration of a broad-spectrum ENT inhibitor (e.g., 0.5 mM NBMPR or dipyridamole).[4]

• Terminate the uptake by rapidly washing the cells five times with ice-cold phosphate-buffered saline (PBS).[4]

• Lyse the cells by overnight incubation in a lysis buffer (e.g., 5% Triton-X100).[4]

• Measure the radioactivity in the cell lysates using a scintillation counter.[4]

• Determine the protein concentration in each well to normalize the uptake values (e.g., pmol of [3H]uridine per mg of cellular protein per minute).[4]

Cell Surface Biotinylation and Internalization Assay

This method is used to study the effect of compounds on the trafficking and internalization of transporters.

• Wash cells (e.g., PK15NTD/ENT1 or PK15NTD/ENT2) with ice-cold PBS.[4]

• Incubate the cells with a cell-impermeable biotinylation reagent (e.g., sulfo-NHS-SS-biotin) for 30 minutes at 4°C to label cell surface proteins.[4]

• Quench the reaction and remove unbound biotin (B1667282) by washing with PBS containing 0.1% BSA at 4°C.[4]

• Incubate the biotinylated cells in growth media with or without the test compound for the desired time at 37°C to allow for internalization.[4]

• Stop the internalization by rapidly cooling the cells to 4°C.[4]

• The remaining cell surface biotin can be stripped, and the internalized biotinylated proteins can be isolated and quantified.

Signaling Pathways and Mechanisms of Action

NBMPR's primary mechanism of action is the inhibition of nucleoside transport by binding to ENT1. Structural studies have revealed that NBMPR, an adenosine (B11128) analog, binds deep within the central cavity of the hENT1 transporter.[6] The nitrobenzyl group of NBMPR occupies a hydrophobic pocket, which may prevent the conformational changes required for the transport cycle.[6]

The differential sensitivity of ENT1 and ENT2 to NBMPR is attributed to specific amino acid residues within the binding pocket. For instance, Gly154 in hENT1 is a key determinant of high-affinity NBMPR binding; mutation of this residue to serine, as found in hENT2, results in a significant decrease in inhibitory potency.[6]

Caption: Mechanism of NBMPR inhibition of ENT1-mediated nucleoside transport.

References

• 1. NBMPR | Nucleoside Transporters | Tocris Bioscience [tocris.com]
• 2. S-(4-Nitrobenzyl)-6-thioinosine (NBMPR) is Not a Selective Inhibitor of Equilibrative Nucleoside Transporters but Also Blocks Efflux Activity of Breast Cancer Resistance Protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Nucleoside Reverse Transcriptase Inhibitor Interaction with Human Equilibrative Nucleoside Transporters 1 and 2 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Structure-Activity Relationship Studies of 4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine (FPMINT) Analogues as Inhibitors of Human Equilibrative Nucleoside Transporters [frontiersin.org]
• 5. wjgnet.com [wjgnet.com]
• 6. Structures of human ENT1 in complex with adenosine reuptake inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Differentiating ENT1 and ENT2 Activity Using Nitrobenzylthioinosine: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Equilibrative nucleoside transporters 1 (ENT1) and 2 (ENT2) play a crucial role in the transport of nucleosides and nucleobases across cell membranes, making them significant targets in various therapeutic areas, including oncology and cardiovascular diseases.[1][2] Distinguishing between the activities of these two closely related transporters is essential for targeted drug development and functional studies. Nitrobenzylthioinosine (NBMPR), also known as S-(4-Nitrobenzyl)-6-thioinosine, serves as a key pharmacological tool to differentiate between ENT1 and ENT2 due to a vast difference in their sensitivity to this inhibitor.[3][4]

This guide provides a comprehensive comparison of ENT1 and ENT2, focusing on the use of NBMPR for the selective inhibition and characterization of their respective transport activities.

Differential Sensitivity to Inhibitors

The primary method for functionally distinguishing ENT1 from ENT2 is through the use of inhibitors that exhibit differential potency. NBMPR is the most prominent of these, displaying a significantly higher affinity for ENT1.

Key Findings:

• ENT1 is highly sensitive to NBMPR, with inhibition occurring at nanomolar concentrations. It is often referred to as the NBMPR-sensitive equilibrative nucleoside transporter (es).[2][3][5]

• ENT2 , in contrast, is significantly less sensitive to NBMPR, requiring micromolar concentrations for inhibition, and is thus termed the NBMPR-insensitive equilibrative nucleoside transporter (ei).[3][5]

This dramatic difference in sensitivity, reported to be as much as 7000-fold, allows for the experimental isolation of ENT2 activity by using a concentration of NBMPR that completely inhibits ENT1 while leaving ENT2 largely unaffected.[6][7]

Quantitative Comparison of Inhibitor Sensitivity

The following table summarizes the inhibitory constants (IC50) for NBMPR and another common ENT inhibitor, dipyridamole, against human ENT1 and ENT2. This data has been derived from studies using cloned human transporters stably expressed in nucleoside transporter-deficient cell lines.

Inhibitor	Transporter	IC50 Value	Fold Difference (ENT2/ENT1)	Reference
Nitrobenzylthioinosine (NBMPR)	hENT1	0.4 ± 0.1 nM	7000x	[6][7]
hENT2	2.8 ± 0.3 µM	[6][7]
Dipyridamole	hENT1	5.0 ± 0.9 nM	71x	[6][7]
hENT2	356 ± 13 nM	[6][7]

Note: IC50 values can vary depending on the experimental conditions, such as the substrate and its concentration.

Experimental Protocols

The differentiation of ENT1 and ENT2 activity is typically achieved through nucleoside uptake assays. Below are detailed methodologies for performing such experiments.

Protocol 1: [³H]-Uridine Uptake Assay to Differentiate ENT1 and ENT2 Activity

This assay measures the uptake of a radiolabeled nucleoside, such as uridine (B1682114), into cells expressing one or both transporters. By measuring uptake in the presence and absence of specific concentrations of NBMPR, the activity of each transporter can be quantified.

Materials:

• Cell line expressing ENT1 and/or ENT2 (e.g., HeLa, PK15 cells stably expressing hENT1 or hENT2, or HAP1 WT, ENT1-KO, or ENT2-KO cells)[8]

• Transport buffer (e.g., phosphate-buffered saline - PBS)

• [³H]-Uridine

• Nitrobenzylthioinosine (NBMPR)

• Unlabeled uridine

• Scintillation fluid and counter

• Ice-cold stop solution (transport buffer containing a high concentration of unlabeled uridine, e.g., 1 mM)

Procedure:

• Cell Culture: Plate cells in a suitable format (e.g., 24-well plates) and grow to a confluent monolayer.

• Preparation:

  • Prepare stock solutions of NBMPR in a suitable solvent (e.g., DMSO).

  • Prepare working solutions of [³H]-uridine and inhibitors in transport buffer.

• Assay:

  • Wash the cells three times with transport buffer.

  • To determine total uptake (ENT1 + ENT2) , add the [³H]-uridine solution.

  • To determine ENT2-mediated uptake , pre-incubate the cells with a concentration of NBMPR that selectively inhibits ENT1 (e.g., 100 nM) for a short period, then add the [³H]-uridine solution containing the same concentration of NBMPR.[9]

  • To determine non-specific uptake/background , add a high concentration of unlabeled uridine (e.g., 5 mM) along with the [³H]-uridine.

• Incubation: Incubate the cells for a predetermined linear uptake time (e.g., 1-5 minutes) at room temperature.[10]

• Termination: Stop the uptake by rapidly aspirating the uptake solution and washing the cells three times with ice-cold stop solution.[10]

• Lysis and Measurement: Lyse the cells and measure the incorporated radioactivity using a scintillation counter.

• Calculation:

  • ENT1-dependent uptake = (Total uptake - background) - (Uptake in the presence of 100 nM NBMPR - background).[9][10]

  • ENT2-dependent uptake = (Uptake in the presence of 100 nM NBMPR - background).

Protocol 2: [³H]-NBMPR Binding Assay for ENT1 Quantification

This assay is used to quantify the number of ENT1 transporters on the cell surface due to the high-affinity binding of NBMPR to ENT1.

Materials:

• Cells expressing ENT1

• [³H]-NBMPR

• Unlabeled NBMPR

• Binding buffer (e.g., PBS)

Procedure:

• Cell Preparation: Harvest and wash cells expressing ENT1.

• Incubation: Incubate a known number of cells (e.g., 3x10⁵ cells) with a low concentration of [³H]-NBMPR (e.g., 25 nM) in binding buffer.[10]

• Non-specific Binding Control: In a parallel set of tubes, include a high concentration of unlabeled NBMPR (e.g., 20 µM) to saturate the specific binding sites.[10]

• Equilibration: Incubate at room temperature for a sufficient time to reach steady-state binding (e.g., 60 minutes).[10]

• Termination: Terminate the binding by rapid filtration or by washing the cells multiple times with ice-cold binding buffer to remove unbound radioligand.

• Measurement: Measure the radioactivity associated with the cells using a scintillation counter.

• Calculation:

  • Specific binding = Total binding - Non-specific binding.

Visualizing the Experimental Logic and Pathways

The following diagrams illustrate the experimental workflow and the underlying principle of using NBMPR to differentiate ENT1 and ENT2.

Caption: Logic of Differentiating ENT1 and ENT2 Activity.

Caption: Experimental Workflow for Isolating ENT1 Activity.

Alternative Approaches and Considerations

While NBMPR is a powerful tool, it is crucial to be aware of its limitations. At higher concentrations (micromolar range) used to inhibit ENT2, NBMPR may have off-target effects, including the inhibition of other transporters like the breast cancer resistance protein (ABCG2).[11]

For more definitive studies, the use of genetic approaches such as knockout (KO) cell lines (e.g., HAP1-ENT1-KO or HAP1-ENT2-KO) provides a more specific alternative for studying the activity of a single transporter in isolation.[8] These models circumvent the potential for incomplete or non-selective pharmacological inhibition.

References

• 1. What are ENT inhibitors and how do they work? [synapse.patsnap.com]
• 2. ENT1 - Transporters - Solvo Biotechnology [solvobiotech.com]
• 3. Equilibrative Nucleoside Transporters – A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Structure-Activity Relationship Studies of 4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine (FPMINT) Analogues as Inhibitors of Human Equilibrative Nucleoside Transporters [frontiersin.org]
• 5. Molecular cloning and functional characterization of nitrobenzylthioinosine (NBMPR)-sensitive (es) and NBMPR-insensitive (ei) equilibrative nucleoside transporter proteins (rENT1 and rENT2) from rat tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Kinetic and pharmacological properties of cloned human equilibrative nucleoside transporters, ENT1 and ENT2, stably expressed in nucleoside transporter-deficient PK15 cells. Ent2 exhibits a low affinity for guanosine and cytidine but a high affinity for inosine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Differential Inhibition of Equilibrative Nucleoside Transporter 1 (ENT1) Activity by Tyrosine Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Nucleoside Reverse Transcriptase Inhibitor Interaction with Human Equilibrative Nucleoside Transporters 1 and 2 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Regulation of ENT1 Expression and ENT1-Dependent Nucleoside Transport by c-Jun N-terminal Kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 11. S-(4-Nitrobenzyl)-6-thioinosine (NBMPR) is Not a Selective Inhibitor of Equilibrative Nucleoside Transporters but Also Blocks Efflux Activity of Breast Cancer Resistance Protein - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating ENT1's Role in Drug Resistance: A Comparative Guide to Using NBMPR-P

For Researchers, Scientists, and Drug Development Professionals

The Equilibrative Nucleoside Transporter 1 (ENT1), encoded by the SLC29A1 gene, is a crucial determinant of cellular uptake for a variety of nucleoside analog drugs.[1] Its expression and activity levels are strongly correlated with the efficacy of and resistance to widely used chemotherapeutic agents such as gemcitabine (B846), cytarabine, and fludarabine.[2] Consequently, validating the role of ENT1 in specific cellular contexts is a critical step in understanding drug resistance mechanisms and developing targeted therapeutic strategies.

This guide provides a comparative overview of methodologies for validating the function of ENT1 in drug resistance, with a primary focus on the potent and selective inhibitor, S-(4-Nitrobenzyl)-6-thioinosine (NBMPR), often referred to as Nitrobenzylmercaptopurine ribonucleoside. We will compare the use of NBMPR with alternative approaches and provide supporting experimental data and detailed protocols.

Comparing Methods for ENT1 Validation

The validation of ENT1's contribution to drug transport and resistance can be approached through pharmacological inhibition or genetic knockdown/knockout. Each method offers distinct advantages and limitations.

Method	Principle	Advantages	Disadvantages
Pharmacological Inhibition (e.g., NBMPR)	Blocks the transporter protein directly, preventing substrate binding and translocation.	Rapid, reversible, and allows for dose-dependent studies. [3H]-NBMPR can be used to quantify transporter density.	Potential for off-target effects, though NBMPR is highly selective for ENT1. Requires careful validation of inhibitor specificity.
Genetic Knockdown (e.g., siRNA)	Reduces the expression of the ENT1 protein by targeting its mRNA for degradation.	Highly specific to the target gene. Can achieve long-lasting reduction in protein levels.	Slower onset of action. Knockdown efficiency can be variable. Potential for off-target effects through unintended mRNA targeting.
Genetic Knockout (e.g., CRISPR/Cas9)	Permanently disables the gene encoding ENT1, completely ablating its expression.	Provides a definitive model for the complete loss of ENT1 function.	Technically more complex and time-consuming to generate knockout cell lines or animal models. Potential for compensatory changes in other transporters.

NBMPR: A High-Affinity Tool for ENT1 Validation

NBMPR is a widely used tool for studying ENT1 due to its high affinity and selectivity. It binds tightly to the extracellular face of the ENT1 transporter, effectively blocking the passage of nucleoside analogs.

Comparative Inhibitor Potency

The selectivity of NBMPR for ENT1 over other equilibrative nucleoside transporters, particularly ENT2, is a key advantage. The following table summarizes the inhibitory constants (Ki or IC50) of NBMPR and other common ENT inhibitors.

Inhibitor	hENT1 Ki / IC50	hENT2 Ki / IC50	Selectivity (hENT2/hENT1)
NBMPR	0.4 nM (Ki)	2800 nM (Ki)	~7000-fold
Dilazep	19 nM (Ki)	134,000 nM (Ki)	~7052-fold
Dipyridamole	8.18 nM (Ki) / 48 nM (Ki)	6,200 nM (Ki)	~129 - 758-fold

Data compiled from multiple sources. Absolute values may vary depending on experimental conditions.

Experimental Validation of ENT1's Role in Gemcitabine Resistance using NBMPR

A common application of NBMPR is to demonstrate the ENT1-dependence of gemcitabine uptake and its resulting cytotoxicity. A decrease in gemcitabine efficacy in the presence of NBMPR provides strong evidence for the critical role of ENT1.

Quantitative Impact of NBMPR on Gemcitabine Uptake and Cytotoxicity

The following table presents representative data on how NBMPR can be used to quantify the contribution of ENT1 to gemcitabine activity in pancreatic cancer cell lines.

Cell Line	Condition	[3H]-Gemcitabine Uptake (% of Control)	Gemcitabine IC50
Panc-1	Control	100%	~50 nM
Panc-1	+ 100 nM NBMPR	Significantly Reduced	Increased
AsPC-1	Control	100%	~100 nM
AsPC-1	+ 100 nM NBMPR	Partially Reduced	Increased
BxPC-3	Control	100%	~75 nM
BxPC-3	+ 100 nM NBMPR	Partially Reduced	Increased

This is a representative table based on findings from multiple studies. Specific values can vary.

Signaling Pathway Influencing ENT1 Expression

Recent research has identified signaling pathways that can regulate ENT1 expression, providing a mechanism for acquired drug resistance. The c-Jun N-terminal kinase (JNK) pathway has been shown to negatively regulate ENT1 expression.[2]

Caption: JNK-c-Jun signaling pathway negatively regulating ENT1 expression.

Experimental Protocols

[3H]-NBMPR Binding Assay

This assay quantifies the number of ENT1 transporters on the cell surface.

Caption: Workflow for the [3H]-NBMPR binding assay.

Detailed Methodology:

• Cell Preparation: Harvest cells (e.g., 3 x 10^5 cells per replicate) and wash three times with ice-cold phosphate-buffered saline (PBS).

• Incubation: Resuspend cell pellets in a binding buffer. For total binding, add a saturating concentration of [3H]-NBMPR (e.g., 25 nM). For non-specific binding, add [3H]-NBMPR along with a high concentration of unlabeled NBMPR (e.g., 20 µM).

• Binding: Incubate at room temperature for 60 minutes to reach steady-state binding.

• Washing: Stop the binding reaction by washing the cells three times with ice-cold PBS to remove unbound radioactivity.

• Lysis and Counting: Resuspend the final cell pellet in PBS, transfer to a scintillation vial with scintillation cocktail, and measure radioactivity using a scintillation counter.

• Calculation: Specific binding is calculated by subtracting the non-specific binding from the total binding.

Nucleoside Uptake Assay

This assay measures the rate of uptake of a radiolabeled nucleoside drug (e.g., [3H]-gemcitabine) and the proportion of that uptake that is ENT1-dependent.

Caption: Workflow for the nucleoside uptake assay.

Detailed Methodology:

• Cell Seeding: Seed cells in multi-well plates and grow to a desired confluency.

• Pre-incubation: Wash cells with a sodium-free uptake buffer. Pre-incubate one set of wells with a buffer containing an ENT1-inhibiting concentration of NBMPR (e.g., 1 µM) and another set with buffer alone (control).

• Uptake: Initiate the uptake by adding the radiolabeled nucleoside drug (e.g., [3H]-gemcitabine) to all wells for a short, defined period (e.g., 1-5 minutes).

• Stopping the Reaction: Terminate the uptake by rapidly aspirating the drug-containing buffer and washing the cells multiple times with ice-cold stop buffer (e.g., PBS containing a high concentration of unlabeled nucleoside).

• Lysis and Counting: Lyse the cells and measure the intracellular radioactivity by scintillation counting.

• Calculation: ENT1-dependent uptake is calculated as the difference between the total uptake (in the absence of NBMPR) and the uptake in the presence of NBMPR.

Conclusion

Validating the role of ENT1 in drug resistance is a critical aspect of cancer research and drug development. The use of the selective inhibitor NBMPR provides a robust and reliable pharmacological tool for this purpose. When combined with genetic methods such as siRNA, a comprehensive understanding of ENT1's contribution to drug efficacy can be achieved. The experimental protocols and comparative data presented in this guide offer a framework for researchers to effectively investigate the role of ENT1 in their specific models of drug resistance.

References

• 1. Does Intracellular Metabolism Render Gemcitabine Uptake Undetectable in Mass Spectrometry? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. EMT-induced gemcitabine resistance in pancreatic cancer involves the functional loss of equilibrative nucleoside transporter 1 - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Researchers: A Comprehensive Guide to Handling Nitrobenzylthioinosine 5'-monophosphate

For Immediate Implementation: This document provides crucial safety and logistical information for researchers, scientists, and drug development professionals working with Nitrobenzylthioinosine 5'-monophosphate (NBMPR-P). Adherence to these guidelines is essential for ensuring personal safety and maintaining a secure laboratory environment.

Essential Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent dermal, ocular, and respiratory exposure. The required PPE may vary based on the specific procedures being performed, but at a minimum, should include:

PPE Component	Specification	Rationale
Gloves	Double-gloving with nitrile gloves.	Provides a robust barrier against accidental skin contact. The outer glove can be removed immediately in case of contamination, protecting the inner glove and the handler.
Eye Protection	Chemical safety goggles and a face shield.	Protects against splashes and aerosols. Safety glasses alone are insufficient.[1][2]
Lab Coat	Disposable, back-closing, solid-front gown with tight-fitting cuffs.	Prevents contamination of personal clothing. A solid front provides better protection than a traditional lab coat.
Respiratory Protection	A NIOSH-approved respirator (e.g., N95 or higher) should be used when handling the powder form of the compound or when there is a risk of aerosol generation.	Minimizes the risk of inhaling fine particles of the potent compound.
Shoe Covers	Disposable shoe covers.	Prevents the tracking of contaminants out of the laboratory.

Operational Plan: Step-by-Step Handling Procedures

1. Preparation and Weighing:

• All handling of solid NBMPR-P must be conducted within a certified chemical fume hood or a glove box to minimize inhalation exposure.

• Use dedicated, clearly labeled equipment (spatulas, weigh boats, etc.) for handling the compound.

• Moisten the powder with a small amount of the solvent to be used for dissolution to reduce dust generation.

2. Dissolution:

• Add solvent to the solid compound slowly and carefully to avoid splashing.

• If sonication is required, ensure the vial is securely capped and visually inspect for any leaks before and after the procedure.

3. Administration (In Vitro/In Vivo):

• When adding the compound to cell cultures or administering it to animals, continue to wear all prescribed PPE.

• Use safety-engineered sharps (e.g., retractable needles) to prevent accidental needlestick injuries.

4. Post-Procedure Cleanup:

• Decontaminate all surfaces and equipment that may have come into contact with NBMPR-P. A suitable decontamination solution should be validated for its effectiveness against the compound or similar chemicals.

• Remove PPE in the correct order to avoid self-contamination (e.g., remove outer gloves first, then face shield, etc.).

Disposal Plan

All waste generated from handling Nitrobenzylthioinosine 5'-monophosphate is considered hazardous chemical waste.

Waste Type	Disposal Procedure
Solid Waste	Contaminated consumables (e.g., gloves, weigh boats, pipette tips, vials) must be collected in a dedicated, clearly labeled, and sealed hazardous waste container.
Liquid Waste	Unused solutions and contaminated media must be collected in a labeled, sealed, and leak-proof hazardous waste container. Do not pour down the drain.[3]
Sharps	Contaminated needles, syringes, and other sharps must be disposed of in a designated sharps container for hazardous chemical waste.

All hazardous waste must be disposed of through the institution's official hazardous waste management program.

Experimental Protocol: General Guidance for In Vitro Studies

While specific experimental protocols will vary, the following provides a general framework for handling NBMPR-P in a cell culture setting.

Objective: To assess the effect of NBMPR-P on nucleoside transport in a cultured cell line.

Materials:

• Nitrobenzylthioinosine 5'-monophosphate (solid)

• Appropriate solvent (e.g., DMSO, sterile water)

• Cultured cells in multi-well plates

• Cell culture medium

• Radiolabeled nucleoside (e.g., ³H-uridine)

• Scintillation fluid and vials

• All necessary PPE

Methodology:

• Prepare a stock solution of NBMPR-P: In a chemical fume hood, carefully weigh the required amount of NBMPR-P and dissolve it in the appropriate solvent to create a high-concentration stock solution.

• Prepare working solutions: Serially dilute the stock solution in cell culture medium to the desired final concentrations.

• Treat cells: Remove the existing medium from the cell culture plates and add the medium containing the various concentrations of NBMPR-P.

• Incubate: Incubate the cells for the desired period.

• Assess nucleoside transport: Add the radiolabeled nucleoside to each well and incubate for a short period.

• Wash and lyse cells: Wash the cells with ice-cold buffer to remove extracellular radiolabel and then lyse the cells.

• Measure radioactivity: Transfer the cell lysate to scintillation vials, add scintillation fluid, and measure the radioactivity using a scintillation counter.

• Data analysis: Analyze the data to determine the effect of NBMPR-P on nucleoside uptake.

Logical Workflow for Handling Nitrobenzylthioinosine 5'-monophosphate

References

• 1. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 2. pppmag.com [pppmag.com]
• 3. nems.nih.gov [nems.nih.gov]